10-Doxylstearic acid

• CAS: 50613-98-4

Core Science & Biosynthesis

Difference between 5-DSA 10-DSA and 16-DSA spin probes

An In-depth Technical Guide to n-Doxyl Stearic Acid Spin Probes: Differentiating 5-DSA, 10-DSA, and 16-DSA

Authored by: A Senior Application Scientist

Electron Paramagnetic Resonance (EPR) spectroscopy, in conjunction with site-directed spin labeling, stands as a powerful technique for elucidating the dynamics and structure of biological membranes.[1][2] Among the most versatile tools in this domain are the n-doxyl stearic acid (n-DSA) spin probes, a family of molecules that provide depth-dependent insights into the fluidity and order of lipid bilayers. This guide offers a comprehensive technical overview of three key members of this family: 5-doxyl stearic acid (5-DSA), 10-doxyl stearic acid (10-DSA), and 16-doxyl stearic acid (16-DSA). We will explore their structural differences, the specific regions of the membrane they report on, and the practical interpretation of the EPR spectral data they yield. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these probes for a deeper understanding of membrane biophysics.

Introduction to Spin Probes and Electron Paramagnetic Resonance (EPR)

EPR (also known as Electron Spin Resonance or ESR) is a spectroscopic technique that detects chemical species with unpaired electrons.[3] Since most biological macromolecules are diamagnetic (lacking unpaired electrons), stable paramagnetic molecules, known as spin probes or spin labels, can be introduced to report on their local environment.[4][5][6] Nitroxide radicals are the most common spin probes due to their stability and high sensitivity to the polarity and motional dynamics of their surroundings.[6]

The n-doxyl stearic acids (n-DSA) are a class of lipid spin labels designed to mimic natural fatty acids. They consist of a long-chain stearic acid molecule with a doxyl nitroxide group covalently attached to one of the carbon atoms in the acyl chain. The critical feature of this family of probes is that the position of the doxyl group, denoted by 'n', can be varied. This allows researchers to systematically probe the biophysical properties at different depths within a lipid membrane, from the ordered region near the polar headgroups to the fluid hydrophobic core.[1][7]

The n-DSA Spin Probes: Structure and Function

The fundamental principle behind using n-DSA probes is that the EPR spectrum of the nitroxide radical is exquisitely sensitive to its rotational motion. When the probe is highly constrained, its tumbling is slow, resulting in a broad, anisotropic spectrum. Conversely, when the probe is in a fluid environment, its rapid tumbling averages out the anisotropic interactions, leading to a sharp, isotropic three-line spectrum.[3] By analyzing the lineshape of the EPR spectrum, we can extract quantitative parameters that describe the local dynamics and order of the membrane.

The key to the utility of the n-DSA series lies in the strategic placement of the doxyl group along the stearic acid chain. This allows for the generation of a "fluidity profile" across the membrane bilayer.

5-Doxyl Stearic Acid (5-DSA)

• Structure and Membrane Location: In 5-DSA, the doxyl group is positioned at the 5th carbon of the stearic acid chain, close to the carboxylic acid headgroup.[8][9] When incorporated into a lipid bilayer, the polar carboxyl group anchors itself near the aqueous interface, positioning the doxyl moiety in the upper region of the acyl chain, just below the polar headgroups.[10][11]

• Information Yielded: This region of the membrane is characterized by relatively high order and restricted motion due to tight packing of the lipid chains. Consequently, the 5-DSA probe experiences significant motional constraint. Its EPR spectrum is typically broad and anisotropic, reflecting a slow rotational correlation time.[10][11] This probe is ideal for studying phenomena that affect the lipid packing and order near the membrane surface, such as the binding of peripheral proteins or the effects of drugs that interact with lipid headgroups.[2]

10-Doxyl Stearic Acid (10-DSA)

• Structure and Membrane Location: 10-DSA features the doxyl group at the 10th carbon position, placing it in the intermediate region of the lipid acyl chain, deeper within the hydrophobic core compared to 5-DSA.

• Information Yielded: This probe reports on the dynamics of the mid-region of the bilayer. As we move deeper into the membrane, the packing constraints on the lipid chains decrease. Therefore, 10-DSA typically exhibits greater motional freedom than 5-DSA, which is reflected in a narrower and more isotropic EPR spectrum. It provides a crucial data point for understanding the gradient of fluidity that exists across the membrane.

16-Doxyl Stearic Acid (16-DSA)

• Structure and Membrane Location: With the doxyl group at the 16th carbon, 16-DSA is positioned near the terminal methyl end of the stearic acid chain.[9][12] This places the probe deep within the hydrophobic core of the lipid bilayer, the most disordered and fluid region of the membrane.[1][10]

• Information Yielded: 16-DSA experiences the greatest motional freedom among the three probes.[10] Its rotational motion is fast, resulting in an EPR spectrum that is significantly sharper and more isotropic than those of 5-DSA or 10-DSA.[11] This probe is highly sensitive to changes in the fluidity of the membrane's central core, making it valuable for studying the effects of cholesterol, temperature changes, and the influence of transmembrane protein domains.[13][14]

Comparative Analysis and Data Interpretation

The primary utility of using these three probes in concert is to map the remarkable gradient of motional freedom across the lipid bilayer.

Visualization of Probe Location

The following diagram illustrates the approximate positioning of 5-DSA, 10-DSA, and 16-DSA within one leaflet of a lipid bilayer.

Caption: Location of n-DSA probes in a lipid bilayer.

Quantitative Parameters

Two key parameters are often derived from n-DSA EPR spectra to quantify membrane dynamics:

• Rotational Correlation Time (τc): This parameter describes the characteristic time it takes for the spin probe to rotate through one radian.[15] A shorter τc indicates faster motion and higher fluidity. For n-DSA probes in a fluid membrane, the trend is typically: τc (5-DSA) > τc (10-DSA) > τc (16-DSA) .[16]

• Order Parameter (S): This parameter quantifies the degree of motional restriction and the orientational order of the probe's long axis relative to the membrane normal.[13] It ranges from S=1 for a perfectly ordered system (no motion) to S=0 for completely isotropic, random motion. A higher order parameter signifies a more rigid environment. The typical trend is: S (5-DSA) > S (10-DSA) > S (16-DSA) .[16]

Summary of Differences

Feature	5-Doxyl Stearic Acid (5-DSA)	10-Doxyl Stearic Acid (10-DSA)	16-Doxyl Stearic Acid (16-DSA)
Doxyl Group Position	Carbon 5 (Near headgroup)	Carbon 10 (Mid-chain)	Carbon 16 (Near tail)
Membrane Region Probed	Ordered, near the lipid-water interface	Intermediate hydrophobic region	Fluid, deep hydrophobic core
Relative Mobility	Low (Most restricted)	Medium	High (Least restricted)
Order Parameter (S)	Highest	Intermediate	Lowest
Rotational Time (τc)	Longest	Intermediate	Shortest
Typical EPR Spectrum	Broad, anisotropic	Intermediate	Sharp, more isotropic

Experimental Workflow

Executing a successful membrane fluidity study using n-DSA probes requires careful sample preparation and data acquisition.

Workflow Diagram

Caption: Standard experimental workflow for n-DSA studies.

Detailed Protocol: Membrane Labeling and EPR Analysis

Objective: To measure the fluidity at a specific depth of a model lipid membrane (e.g., DMPC liposomes).

Materials:

• 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) in chloroform

• n-DSA (5-, 10-, or 16-DSA) in chloroform (1 mg/mL stock)

• Phosphate-buffered saline (PBS), pH 7.4

• Glass test tubes

• Nitrogen gas source

• Water bath sonicator

• Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Glass capillary tubes for EPR

• EPR spectrometer

Methodology:

• Lipid Film Preparation:

  • In a clean glass test tube, add the desired amount of DMPC solution.

  • Add the n-DSA stock solution to achieve a final probe-to-lipid molar ratio of 1:100. Causality: This low ratio minimizes probe-probe interactions that can distort the EPR spectrum, ensuring the probe reports on the bulk lipid environment.

  • Evaporate the chloroform solvent under a gentle stream of nitrogen gas while rotating the tube to create a thin, uniform lipid film on the bottom.

  • Place the tube under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration and Liposome Formation:

  • Add the required volume of PBS buffer to the dry lipid film to achieve the desired final lipid concentration (e.g., 20 mg/mL).

  • Vortex the mixture vigorously for several minutes to hydrate the lipid film and form multilamellar vesicles (MLVs).

  • To create unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to multiple freeze-thaw cycles followed by extrusion through a polycarbonate membrane (e.g., 21 passes through a 100 nm filter). Trustworthiness: Extrusion ensures a homogenous population of vesicles, leading to more reproducible EPR spectra.

• EPR Sample Preparation:

  • Transfer approximately 25-50 µL of the spin-labeled liposome suspension into a glass capillary tube.

  • Seal one end of the capillary with a suitable sealant (e.g., clay).

  • Critical Step: Deoxygenate the sample. Molecular oxygen is paramagnetic and can cause significant broadening of the nitroxide signal through spin-spin interactions. This is typically achieved by bubbling nitrogen or argon gas through the sample for 10-15 minutes before sealing the capillary.[13]

• EPR Data Acquisition:

  • Place the sealed capillary into the EPR spectrometer's resonator.

  • Allow the sample to equilibrate at the desired temperature.

  • Acquire the EPR spectrum using appropriate instrument settings (e.g., at X-band, a microwave power of ~10 mW, modulation amplitude of ~1 G, and a scan width of 100-150 G).

• Data Analysis:

  • The recorded first-derivative spectrum is analyzed to determine the hyperfine splittings.

  • The order parameter (S) can be calculated using the equation: S = (A∥ - A⊥) / (Azz - Axx) where A∥ and A⊥ are the parallel and perpendicular hyperfine splitting values measured from the spectrum, and Azz and Axx are the principal values of the hyperfine tensor for the nitroxide in a rigid crystal (these are known constants).

  • The rotational correlation time (τc) can be estimated from the relative heights and widths of the spectral lines, particularly in the fast-motion regime (for 16-DSA).[15][17] For slower motions, more complex spectral simulations are required.[17][18]

Conclusion

The n-doxyl stearic acid spin probes—5-DSA, 10-DSA, and 16-DSA—are indispensable tools in membrane biophysics. Their differential positioning within the lipid bilayer allows for a systematic, depth-resolved analysis of membrane fluidity and order. 5-DSA provides critical information on the constrained environment near the polar surface, 16-DSA reports on the highly fluid dynamics of the hydrophobic core, and 10-DSA bridges the gap between them. By employing these probes, either individually or in concert, researchers can construct detailed profiles of membrane dynamics, offering profound insights into membrane function, lipid-protein interactions, and the mechanisms of action for membrane-active drugs and molecules.

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Unveiling Membrane Dynamics: An In-depth Technical Guide to Nitroxide Spin Labeling and EPR Spectroscopy

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of nitroxide spin label dynamics in membranes as studied by Electron Paramagnetic Resonance (EPR) spectroscopy. Moving beyond a simple recitation of protocols, this document delves into the causal reasoning behind experimental design, data interpretation, and the validation of results, empowering readers to confidently apply these powerful techniques to their own research questions.

Introduction: The Membrane as a Dynamic Landscape

Cellular membranes are not static barriers but are fluid, complex environments where critical biological processes such as signal transduction, ion transport, and protein-protein interactions occur.[1] Understanding the structural dynamics of membrane components, particularly proteins and lipids, is paramount to deciphering their function in both healthy and diseased states. Electron Paramagnetic Resonance (EPR) spectroscopy, coupled with site-directed spin labeling (SDSL), has emerged as a powerful biophysical technique to investigate these dynamics in a native-like environment, surmounting some of the limitations of other structural biology methods like X-ray crystallography and NMR.[2][3] This guide will explore the principles and applications of using nitroxide spin labels to probe the intricate dance of molecules within the membrane bilayer.

The Principle of the "Spy": Nitroxide Spin Labels and EPR Spectroscopy

The foundation of this technique lies in the introduction of a paramagnetic "spy," a stable nitroxide radical, into the biological system of interest.[4] Since most biological macromolecules are diamagnetic (possessing no unpaired electrons), the nitroxide spin label provides a specific EPR-active reporter.[5] The EPR spectrum of this spin label is exquisitely sensitive to its local environment, providing rich information on its rotational motion, polarity, and accessibility to its surroundings.[2][6]

The EPR Spectrum: A Window into Molecular Motion

An EPR experiment involves placing the spin-labeled sample in a strong magnetic field and irradiating it with microwaves.[6] The absorption of microwave energy by the unpaired electron of the nitroxide gives rise to a characteristic spectrum. The shape of this spectrum is dictated by the rotational mobility of the nitroxide spin label.[2]

• Fast Motion (Isotropic): In a non-viscous solution, a small spin label tumbles rapidly and isotropically, resulting in a sharp, three-line spectrum. This is due to the averaging of the anisotropic magnetic interactions.

• Slow Motion (Anisotropic): When the spin label's motion is restricted, as is often the case in a viscous membrane environment or when attached to a large protein, the anisotropic interactions are no longer fully averaged. This leads to a broadened and more complex lineshape.[7]

• Rigid Limit (Powder Spectrum): In a frozen solution or when the label is highly immobilized, all orientations of the spin label with respect to the magnetic field are present, resulting in a "powder" spectrum from which the principal values of the magnetic tensors can be determined.[8]

The timescale of motions that can be probed by conventional X-band EPR is in the nanosecond range, which is highly relevant for many biological processes within membranes.[9]

Types of Nitroxide Spin Labels: Choosing the Right Tool for the Job

The choice of spin label is critical and depends on the specific biological question being addressed. Nitroxide spin labels are versatile and can be designed to probe different aspects of the membrane environment.

• Site-Directed Spin Labels for Proteins: The most common approach for studying protein dynamics is site-directed spin labeling (SDSL).[5] This involves introducing a cysteine residue at a specific site in the protein of interest via site-directed mutagenesis. This unique cysteine is then covalently modified with a sulfhydryl-reactive nitroxide reagent, such as the widely used methanethiosulfonate spin label (MTSL).[2][8] For proteins with essential native cysteines, orthogonal labeling strategies using unnatural amino acids have been developed.[10] More conformationally restricted bifunctional spin labels can also be employed to gain more precise structural information.[11]

• Lipid Spin Labels: To investigate the properties of the lipid bilayer itself, lipid analogs with a nitroxide moiety attached at a specific position on the acyl chain are used.[12] These lipid spin labels provide information on membrane fluidity, polarity gradients, and the order parameter of the lipid chains at different depths within the membrane.[13]

• Other Spin Labels: While nitroxides are the most common, other paramagnetic probes like trityl radicals and gadolinium-based labels are also used, particularly for long-range distance measurements.[2]

Experimental Design and Workflow: From Concept to Data

A well-designed EPR experiment is crucial for obtaining high-quality, interpretable data. The following sections outline the key steps and considerations in a typical SDSL-EPR experiment on a membrane protein.

A Conceptual Workflow for SDSL-EPR Studies

The overall process can be visualized as a multi-step workflow, starting from the biological question and culminating in the interpretation of EPR data.

Caption: A generalized workflow for site-directed spin labeling EPR studies of membrane proteins.

Step-by-Step Experimental Protocols

• Mutagenesis: Introduce a unique cysteine codon at the desired labeling site in the gene of interest using a standard site-directed mutagenesis kit. If the protein contains native cysteines that are not involved in disulfide bonds and are not essential for function, they should be mutated to a non-reactive amino acid like alanine or serine.[5]

• Expression and Purification: Express the mutant protein in a suitable expression system (e.g., E. coli). Purify the protein using standard chromatographic techniques. It is critical to maintain a reducing environment (e.g., with DTT or TCEP) during purification to prevent oxidation of the introduced cysteine.

• Removal of Reducing Agent: Before labeling, the reducing agent must be removed. This is typically achieved by dialysis or using a desalting column.[14]

• Labeling Reaction: Incubate the purified protein with a 10- to 20-fold molar excess of the sulfhydryl-reactive nitroxide spin label (e.g., MTSL dissolved in a suitable organic solvent like DMSO or acetonitrile). The reaction is typically carried out at room temperature for several hours or overnight at 4°C.[15]

• Quenching and Removal of Free Label: After the incubation period, quench any unreacted label by adding a small amount of a cysteine-containing compound. It is imperative to remove the unreacted, free spin label, as it will contribute a sharp, intense signal to the EPR spectrum, potentially obscuring the signal from the labeled protein.[15] This is typically done using a desalting column or dialysis. The efficiency of free label removal should be verified by recording an EPR spectrum of the flow-through.

For membrane proteins, studying them in a native-like lipid environment is crucial.[16]

• Choice of Membrane Mimetic: Common choices include liposomes (vesicles), bicelles, and nanodiscs. The choice depends on the specific requirements of the experiment. Liposomes provide a more native-like bilayer environment, while nanodiscs offer the advantage of a defined lipid composition and monodispersity.[17]

• Reconstitution Procedure: The general principle involves solubilizing the purified, labeled protein and the lipids in a detergent. The detergent is then slowly removed by methods such as dialysis, dilution, or adsorption to bio-beads, leading to the spontaneous formation of proteoliposomes or nanodiscs.[18] The protein-to-lipid ratio should be optimized to ensure proper protein insertion and function.

• Sample Loading: The reconstituted sample is typically loaded into a thin glass or quartz capillary tube. For measurements at cryogenic temperatures, a cryoprotectant such as sucrose or glycerol is often added to prevent ice crystal formation.[19]

• Continuous Wave (CW) EPR: For studying spin label mobility, CW-EPR spectra are recorded. The key experimental parameters to be set on the spectrometer include the microwave frequency (typically X-band, ~9.5 GHz), microwave power, magnetic field sweep width, modulation frequency, and modulation amplitude.[6] Power saturation experiments can be performed to assess the accessibility of the spin label to paramagnetic broadening agents in the aqueous phase (e.g., NiEDDA) or within the membrane (e.g., molecular oxygen).[6]

• Pulsed EPR (DEER/PELDOR): For measuring distances between two spin labels (from 1.5 to >8 nm), pulsed techniques like Double Electron-Electron Resonance (DEER), also known as Pulsed Electron-Double Resonance (PELDOR), are employed.[20][21] These experiments are performed at cryogenic temperatures (typically 50-77 K).[22]

Data Analysis and Interpretation: Extracting Meaning from the Spectrum

The raw EPR data must be carefully analyzed and often simulated to extract quantitative information about the spin label's dynamics and environment.

Analysis of CW-EPR Spectra

The lineshape of the CW-EPR spectrum provides a wealth of qualitative and quantitative information.

• Mobility Analysis: The mobility of the spin label can be quantified by determining the rotational correlation time (τc) through spectral simulations.[7] Changes in the inverse central linewidth can also be used as a qualitative measure of changes in mobility.[2]

• Order Parameter (S): For lipid spin labels, the order parameter (S) can be calculated from the hyperfine splitting in the spectrum. 'S' provides a measure of the angular fluctuations of the lipid acyl chain relative to the membrane normal and is an indicator of membrane fluidity.[4]

• Polarity and Proticity: The hyperfine splitting (Azz) and the g-value (gxx) of the nitroxide are sensitive to the polarity and hydrogen-bonding capacity of the local environment.[23][24] By analyzing these parameters, one can infer whether the spin label is in a hydrophobic or a more polar, aqueous environment.

Distance Measurements with DEER/PELDOR

DEER is a powerful technique for determining the structure of protein complexes and characterizing conformational changes.[1] The experiment measures the dipolar interaction between two electron spins, which is dependent on the distance between them. The raw DEER data is a time-domain signal that shows oscillations corresponding to the dipolar coupling frequency. This time-domain data is then processed and analyzed to obtain a distance distribution between the two spin labels.[20]

The Role of Spectral Simulation

To extract precise and quantitative information from EPR spectra, especially in the slow-motion regime, spectral simulations are indispensable.[25] Software packages are available that allow for the simulation of EPR spectra based on various motional models and magnetic parameters. By fitting the simulated spectra to the experimental data, one can obtain quantitative parameters such as rotational diffusion coefficients and order parameters.[8]

Software Package	Primary Functionality	Availability
EasySpin	Comprehensive EPR spectral simulation and fitting	MATLAB toolbox, free for academic use[26][27]
NLSL (Non-Linear Least Squares)	Simulation of slow-motion EPR spectra	Part of the Freed group's software[8]
Bruker Software (Xenon, Xepr, SpinFit)	Spectrometer control, data acquisition, and simulation	Commercial, bundled with Bruker spectrometers[25][28]
DeerAnalysis	Processing and analysis of DEER/PELDOR data	Freely available[20]

Advanced Applications and Future Directions

The field of EPR spectroscopy of spin-labeled biomolecules is continually evolving, with new techniques and applications emerging.

• In-cell EPR: Recent advances are making it possible to perform EPR experiments on spin-labeled proteins directly inside living cells, providing unprecedented insights into protein function in their native cellular context.[21]

• High-Frequency EPR: Performing EPR at higher microwave frequencies (e.g., W-band, 94 GHz, or even higher) provides enhanced spectral resolution, which can be particularly useful for resolving different motional components and accurately determining magnetic tensor parameters.[23][24]

• Orthogonal Spin Labeling: The use of two different types of spin labels (e.g., a nitroxide and a trityl radical) allows for the measurement of multiple distances within a protein complex without spectral overlap.[21]

Conclusion: A Powerful Tool for Membrane Biology

Nitroxide spin labeling in conjunction with EPR spectroscopy offers a versatile and powerful approach to unravel the complex structural dynamics of proteins and lipids within the membrane.[29] By providing information on mobility, accessibility, local environment, and intermolecular distances, this technique provides a unique window into the functioning of the dynamic machinery of life at the membrane interface.[30] As the methodologies continue to advance, EPR will undoubtedly play an increasingly important role in fundamental biological research and in the development of new therapeutic agents that target membrane proteins.

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• HDX-guided EPR spectroscopy to interrogate membrane protein dynamics. (2022, July 29). University of Leeds. [Link]

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Protocols & Analytical Methods

Application Note: Precision Preparation of 10-Doxylstearic Acid (10-DSA) Stock Solutions for EPR Spectroscopy

Topic: Preparation of 10-Doxylstearic acid stock solutions in ethanol Content Type: Application Note & Protocol Audience: Researchers, Senior Scientists, and Drug Development Professionals

Abstract

10-Doxylstearic acid (10-DSA) is a premier spin-label probe used to investigate membrane fluidity, lipid dynamics, and albumin binding sites via Electron Paramagnetic Resonance (EPR) spectroscopy. The utility of 10-DSA relies entirely on the integrity of the paramagnetic nitroxide radical. Improper solubilization, surface adsorption, or chemical reduction can lead to "silent" spins, resulting in erroneous quantitative data. This guide outlines a rigorous, self-validating protocol for preparing 10-DSA stock solutions in ethanol, emphasizing the mitigation of surface adsorption and radical reduction.

Material Specifications & Chemical Properties

Property	Specification
Compound Name	10-Doxylstearic acid (10-DSA)
Chemical Structure	Stearic acid with a stable nitroxide radical ring at C-10
Molecular Weight	~384.57 g/mol
Solubility (Ethanol)	> 20 mg/mL (approx. 50 mM)
Appearance	Yellow waxy solid or powder
Storage Condition	-20°C, Dark, Desiccated
Container Requirement	Borosilicate Glass (Strictly no plastic)

Core Protocol: Gravimetric Preparation

Pre-Experimental Considerations

• The "Plastic Trap": Fatty acids, including 10-DSA, exhibit high non-specific binding to polypropylene and polystyrene. Never prepare or store 10-DSA stocks in standard plastic Eppendorf tubes or pipette tips for extended periods. Use glass vials with Teflon-lined caps.

• Solvent Choice: Anhydrous Ethanol (≥99.5%) is the preferred solvent. It solubilizes the lipid tail effectively while being compatible with most biological buffers (upon dilution) and low-temperature glasses.

Step-by-Step Procedure

Step 1: Vessel Preparation Clean a 2 mL amber borosilicate glass vial. If ultra-low concentration work (<1 µM) is anticipated, use silanized glass to prevent adsorption of the fatty acid tail to the glass surface.

Step 2: Gravimetric Quantification Weighing sub-milligram quantities is prone to static error.

• Target: Prepare a 10 mM stock solution.

• Calculation: For 1 mL of 10 mM solution, require ~3.85 mg of 10-DSA.

• Action: Weigh approximately 3-5 mg of 10-DSA directly into a glass weighing boat or small glass vial. Record the exact mass (

  ).

Step 3: Solubilization Calculate the required volume of ethanol (

) to achieve exactly 10 mM based on : Add the calculated volume of anhydrous ethanol.

Step 4: Mechanical Dispersion Vortex vigorously for 60 seconds. 10-DSA is a waxy lipid; visual clarity does not guarantee monomeric dispersion. Sonicate in a bath sonicator for 5 minutes at room temperature to disrupt potential micro-crystalline aggregates.

Step 5: Nitrogen Purge (Optional but Recommended) While nitroxides are stable to oxygen, lipid oxidation is a risk over months. Briefly purge the headspace with nitrogen gas before capping.

Step 6: Storage Wrap the cap in Parafilm to prevent evaporation. Store at -20°C.

Quality Control: The Self-Validating System

A stock solution is only as good as its verified concentration. Do not assume the gravimetric weight represents the active spin concentration, as reduction to hydroxylamine (EPR silent) may have occurred during storage or handling.

Primary Validation: EPR Double Integration

The "Gold Standard" for validating spin concentration.

• Standard: Prepare a fresh aqueous solution of Tempol (water-soluble nitroxide) at a known concentration (e.g., 100 µM).

• Sample: Dilute the 10-DSA stock 1:100 in ethanol (to 100 µM theoretical).

• Measurement: Record the EPR spectrum of both.

• Calculation: Double integrate the first-derivative spectra. The ratio of the areas corresponds to the ratio of the spin concentrations.

  • Note: If the 10-DSA integral is <90% of the Tempol integral, significant reduction or adsorption has occurred.

Secondary Validation: UV-Vis Spectroscopy

Useful for quick checks of the nitroxide moiety.

• Wavelength: Nitroxides exhibit a weak absorption band at ~420-450 nm (yellow color) and a stronger band in the UV (~240 nm).

• Protocol: Measure absorbance at 240 nm using quartz cuvettes.

• Reference: Compare against a standard curve generated from a fresh, validated powder lot.

Visualizing the Workflow

The following diagram illustrates the critical decision pathways in the preparation and validation process.

Caption: Workflow for the preparation and validation of 10-DSA stock solutions, emphasizing the critical EPR validation step.

Critical Technical Notes

The Reduction Problem

Nitroxide radicals are stable free radicals, but they are not immortal. They can be reduced to hydroxylamines (N-OH), which are diamagnetic and invisible to EPR.

• Cause: Presence of reducing agents (ascorbate, thiols) or prolonged exposure to fluctuating temperatures.

• Indicator: Loss of the characteristic yellow color (in high concentrations) or loss of EPR signal intensity.

• Prevention: Keep stocks free of water (which facilitates proton transfer) and store at -20°C.

Micelle Formation

When diluting the ethanol stock into an aqueous buffer for experiments:

• Critical Limit: Keep the final ethanol concentration < 1% (v/v) .

• Behavior: 10-DSA is amphiphilic. Above its Critical Micelle Concentration (CMC) in water (which is very low, ~µM range), it will form micelles.

• EPR Signature: Micellar 10-DSA shows a broadened, spin-exchanged singlet or broad triplet, distinct from the sharp triplet of free rotation or the immobilized spectrum of protein-bound label.

Adsorption Kinetics

10-DSA is essentially a fatty acid. In aqueous buffers, it will rapidly coat the walls of plastic cuvettes or tubing.

• Solution: Passivate glassware with a "dummy" sample first, or use quartz/glass capillaries for measurement.

References

• Sigma-Aldrich. Product Information: 5-Doxylstearic acid (analogous handling for 10-DSA).Link

• Hubbell, W. L., & McConnell, H. M. (1971). Molecular motion in spin-labeled phospholipids and membranes. Journal of the American Chemical Society. (Foundational text on spin label handling). Link

• Marsh, D. (2019). Spin Labeling.[1][2] In: eMagRes.[2] (Comprehensive review on nitroxide stability and solvent effects). Link

• Cayman Chemical. Stearic Acid Solubility Data. (Reference for fatty acid solubility in ethanol). Link

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Measuring Membrane Fluidity Using 10-DSA EPR Spectroscopy: An Application and Protocol Guide

This guide provides a comprehensive overview and detailed protocols for measuring membrane fluidity using 10-doxyl stearic acid (10-DSA) in conjunction with Electron Paramagnetic Resonance (EPR) spectroscopy. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings, practical execution, and data interpretation of this powerful technique. Our focus is on delivering not just a set of instructions, but a framework for understanding the causality behind experimental choices, ensuring scientifically sound and reproducible results.

Theoretical Foundation: Probing Membranes at the Molecular Level

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR) spectroscopy, is a technique that detects molecules with unpaired electrons.[1][2] In the context of membrane biology, EPR becomes exceptionally powerful when combined with site-directed spin labeling.[3] This involves introducing a stable radical, known as a spin label, into the system of interest. For studying membrane fluidity, fatty acid derivatives like 10-doxyl stearic acid (10-DSA) are commonly employed spin labels.[4]

The 10-DSA molecule is a stearic acid derivative with a nitroxide radical (the "doxyl" group) positioned at the 10th carbon of the acyl chain.[5] When introduced into a lipid bilayer, 10-DSA intercalates alongside the native phospholipid acyl chains.[6] The unpaired electron in the nitroxide group acts as a reporter, and its EPR spectrum is exquisitely sensitive to its local environment and motional freedom.[7]

The fluidity of a membrane is a measure of the ease of movement of its lipid components. In a more fluid membrane, the 10-DSA spin label will experience greater motional freedom, leading to a more averaged, "sharper" EPR spectrum. Conversely, in a more rigid or viscous membrane, the motion of the spin label is restricted, resulting in a broader, more anisotropic spectrum.[8] By analyzing the features of the EPR spectrum, we can extract quantitative parameters that describe the local dynamics and order of the membrane environment.[9]

The Heart of the Matter: The 10-DSA Spin Label

The choice of 10-DSA is strategic. The doxyl group at the 10th carbon position probes the dynamics within the hydrophobic core of the lipid bilayer. By using a series of n-doxyl stearic acids (e.g., 5-DSA, 7-DSA, 12-DSA, 16-DSA), it is possible to map the fluidity profile at different depths within the membrane.[10][11] This guide focuses on 10-DSA as a representative and widely used probe for the core region of the bilayer.

Experimental Workflow: From Sample Preparation to Data Acquisition

A successful EPR experiment hinges on meticulous sample preparation and precise instrument operation. The following workflow provides a robust framework for obtaining high-quality data.

Figure 2. Relationship between EPR spectral features, calculated parameters, and their biophysical interpretation.

4.1 The Order Parameter (S)

The order parameter, S, describes the motional anisotropy of the spin label's long molecular axis relative to the membrane normal. It provides a measure of the angular restriction of the acyl chain's wobbling motion. [12]A value of S=1 indicates a perfectly ordered, rigid state, while S=0 represents completely isotropic, unrestricted motion.

The order parameter can be calculated from the outer (2A'||) and inner (2A'⊥) hyperfine splitting values extracted from the EPR spectrum using the following equation:[9]

S = (A'|| - A'⊥) / (Azz - Axx)

Where:

• A'|| and A'⊥ are the experimental parallel and perpendicular hyperfine splitting constants, respectively.

• Azz and Axx are the principal values of the hyperfine tensor for the nitroxide radical in a rigid crystalline matrix. These are typically taken from the literature for the specific spin label.

A higher order parameter indicates a more rigid and less fluid membrane environment. [9]

4.2 Rotational Correlation Time (τc)

The rotational correlation time, τc, is an estimate of the time it takes for the spin label to rotate through one radian. [13]It is a measure of the rate of molecular tumbling. A shorter τc corresponds to faster motion and a more fluid environment.

For nitroxide spin labels undergoing rapid isotropic motion (τc < 1 ns), τc can be approximated from the heights (h) and width (ΔB₀) of the spectral lines. A common approximation is given by:[14][15]

τc = 6.5 x 10⁻¹⁰ * ΔB₀ * [(h₀/h₋₁)¹ᐟ² - 1]

Where:

• ΔB₀ is the width of the central line in Gauss.

• h₀ and h₋₁ are the heights of the central and high-field lines, respectively.

It is important to note that this equation is an approximation and is most accurate for fast, isotropic motion. More complex models and simulations are required for analyzing slower, anisotropic motion. [16]

Parameter	High Fluidity (Liquid Crystalline Phase)	Low Fluidity (Gel Phase)
EPR Spectrum	Sharp, well-resolved hyperfine lines	Broad, poorly resolved lines
Order Parameter (S)	Lower value (e.g., < 0.6)	Higher value (e.g., > 0.8)

| Rotational Correlation Time (τc) | Shorter (faster motion) | Longer (slower motion) |

Applications in Research and Drug Development

The ability to quantitatively measure membrane fluidity makes 10-DSA EPR spectroscopy a valuable tool in numerous research areas:

• Drug-Membrane Interactions: Assessing how a drug candidate perturbs the lipid bilayer is crucial for understanding its mechanism of action and potential toxicity. [17][18]Changes in membrane fluidity upon drug addition can indicate intercalation, binding, or other interactions. [13]* Characterization of Lipid Rafts: The technique can be used to study the distinct fluidity of specialized membrane microdomains like lipid rafts, which are typically more ordered than the surrounding bulk membrane.

• Effects of Environmental Stress: Researchers can investigate the impact of factors like temperature, pH, and oxidative stress on membrane integrity and fluidity. [8]* Formulation Development: In drug delivery, EPR can be used to characterize the properties of liposomal drug carriers and their interaction with target cell membranes. [19][20]

Best Practices and Troubleshooting

Causality in Experimental Design:

• Spin Label Concentration: Keeping the 10-DSA concentration low (~1 mol%) is critical. Higher concentrations lead to spin-spin interactions, which cause spectral broadening that is not related to membrane fluidity, confounding the results.

• Oxygen Removal: Molecular oxygen is paramagnetic and can broaden the EPR signal through Heisenberg spin exchange. For precise measurements of rotational dynamics, especially for calculating τc, it is often necessary to deoxygenate the sample by bubbling with an inert gas like nitrogen or argon. [12]* Temperature Control: Membrane fluidity is highly temperature-dependent. Precise and stable temperature control during data acquisition is essential for obtaining reproducible results and for studying phase transitions.

Troubleshooting Common Issues:

• Low Signal-to-Noise: Increase the number of scans, check the sample positioning within the EPR cavity, or increase the sample concentration (while being mindful of spin-spin broadening).

• Asymmetric Spectral Lines: This can indicate poor sample mixing or the presence of multiple, distinct membrane environments.

• Signal from Free Spin Label: If the spectrum shows very sharp, narrow lines superimposed on the broader membrane-bound signal, it indicates the presence of unincorporated 10-DSA in the aqueous phase. This can be resolved by thoroughly washing the labeled membranes.

Conclusion

EPR spectroscopy using the 10-DSA spin label offers a direct and quantitative method for probing the dynamic environment within the hydrophobic core of lipid membranes. By carefully following the outlined protocols and understanding the principles behind the data analysis, researchers can gain valuable insights into the biophysical properties of membranes and their interactions with exogenous molecules. This technique remains a cornerstone of membrane biophysics and continues to be a powerful tool in academic research and pharmaceutical development. [21][22]

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• Freed, J. H., Bruno, G. V., & Polnaszek, C. F. (1971). Estimating Slow-Motional Rotational Correlation Times for Nitroxides by Electron Spin Resonance. The Journal of Physical Chemistry, 75(22), 3385–3397. [Link]

• Taylor & Francis Online. (n.d.). Rotational correlation time – Knowledge and References. Retrieved from [Link]

• Ayala-Hernandez, D., et al. (2008). Effects of the inclusion of the spin label 10-doxyl-stearic acid on the structure and dynamics of model bilayers in water. The Journal of Chemical Physics, 128(6), 065103. [Link]

• Sahu, I. D., & Lorigan, G. A. (2016). Electron Paramagnetic Resonance as a Tool for Studying Membrane Proteins. Molecules, 21(11), 1537. [Link]

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• Subczynski, W. K., et al. (2010). Membrane fluidity profiles as deduced by saturation-recovery EPR measurements of spin-lattice relaxation times of spin labels. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1798(1), 34–44. [Link]

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• Sahu, I. D., et al. (2013). DEER EPR Measurements for Membrane Protein Structures via Bifunctional Spin Labels and Lipodisq Nanoparticles. Journal of the American Chemical Society, 135(35), 12984–12987. [Link]

• Cunningham, A. M., & Tieleman, D. P. (2018). Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions. Methods in Molecular Biology, 1731, 223–236. [Link]

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Application Notes &amp; Protocols: 10-DSA Spin Probe for Live Cell Membrane Studies

Introduction: Unveiling Membrane Dynamics with EPR and 10-DSA

The cell membrane is a dynamic, fluid mosaic, central to cellular function, signaling, and homeostasis. Understanding the biophysical properties of the membrane, particularly its fluidity, is crucial for elucidating mechanisms of disease, drug interactions, and cellular responses to stimuli. Electron Paramagnetic Resonance (EPR) spectroscopy, also known as Electron Spin Resonance (ESR), is a powerful biophysical technique for investigating systems with unpaired electrons.[1][2] While most biological molecules are EPR-silent, the introduction of stable nitroxide radical spin probes allows for the study of their local environment.[1][3]

This guide focuses on 10-doxyl stearic acid (10-DSA), a fatty acid spin probe, to investigate the fluidity of live cell membranes. 10-DSA, with its nitroxide reporter group at the 10th carbon position of the stearic acid chain, intercalates into the lipid bilayer, providing insights into the motional dynamics within the hydrophobic core of the membrane.[4][5] The EPR spectrum of 10-DSA is highly sensitive to its rotational motion, which is directly influenced by the viscosity, or fluidity, of its immediate surroundings. By analyzing the spectral lineshape, researchers can extract quantitative information about membrane order and dynamics.

These application notes provide a comprehensive framework for utilizing 10-DSA in live cell studies, from experimental design and cell labeling to data acquisition and interpretation.

Principle of 10-DSA as a Membrane Fluidity Probe

10-DSA is an amphipathic molecule, with a polar carboxyl head group and a long hydrophobic acyl chain. This structure facilitates its spontaneous insertion into the cell membrane, orienting itself parallel to the endogenous lipid molecules. The doxyl group, containing the stable nitroxide radical, is positioned approximately midway down the acyl chain.

The EPR spectrum of a nitroxide spin probe is characterized by three sharp lines in a low-viscosity environment, where the probe tumbles rapidly and isotropically. However, within the more constrained and anisotropic environment of a cell membrane, the motion of 10-DSA is restricted. This motional restriction leads to a broadening of the EPR spectral lines. The degree of this broadening is directly proportional to the local viscosity of the membrane; a more fluid membrane allows for greater motional freedom of the probe, resulting in sharper spectral lines, while a more rigid or ordered membrane restricts motion, leading to broader lines.

By analyzing parameters such as the rotational correlation time (τc) and the order parameter (S) derived from the EPR spectrum, one can quantify the fluidity and molecular ordering of the lipid bilayer at the specific depth reported by the 10-DSA probe.[4]

Experimental Design Considerations

Cell Line Selection

The choice of cell line is dictated by the biological question. Both suspension and adherent cells can be used, although protocols for labeling and sample handling will differ. It is crucial to consider the baseline membrane composition of the chosen cell line, as this will influence the interpretation of results.

Optimizing 10-DSA Concentration

The concentration of 10-DSA is a critical parameter that requires careful optimization for each cell type.[6] The goal is to achieve a sufficient signal-to-noise ratio without inducing cytotoxicity or causing significant membrane perturbation.

• Too low concentration: Results in a weak EPR signal, requiring longer acquisition times, which can be detrimental to cell viability.

• Too high concentration: Can lead to artifacts such as spin-spin interactions (dipolar broadening) which alter the spectral lineshape and complicate data interpretation. High concentrations may also be toxic to the cells or perturb the natural membrane structure.[4]

A typical starting point for optimization is to test a range of 10-DSA concentrations (e.g., 10 µM to 100 µM).

Controlling for Cell Viability

It is imperative to ensure that the labeling process and the EPR experiment itself do not adversely affect cell health.[7][8] Cell viability should be assessed both before and after the experiment using standard assays such as Trypan Blue exclusion or a resazurin-based assay.[8][9][10]

Solvent and Controls

10-DSA is typically dissolved in a solvent like ethanol or DMSO. The final concentration of the solvent in the cell culture medium should be kept to a minimum (ideally <0.5%) to avoid solvent-induced changes in membrane properties or cell viability.[11] Appropriate vehicle controls (cells treated with the solvent alone) must be included in all experiments.

Detailed Protocols

Protocol 1: Preparation of 10-DSA Stock Solution

• Reagent: 10-doxyl stearic acid (10-DSA)

• Solvent: Anhydrous ethanol or DMSO.

• Procedure:

  • Prepare a 10 mM stock solution of 10-DSA in the chosen solvent. For example, dissolve 3.86 mg of 10-DSA (MW = 386.58 g/mol ) in 1 mL of solvent.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Labeling Live Cells with 10-DSA

This protocol is a general guideline and should be optimized for the specific cell line.

• Cell Culture: Culture cells to the desired confluency (typically 70-80%) using standard cell culture techniques.

• Cell Harvest (for suspension cells):

  • Centrifuge the cell suspension at a low speed (e.g., 200 x g) for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in a pre-warmed, serum-free culture medium or a suitable buffer (e.g., PBS with calcium and magnesium).

• Cell Preparation (for adherent cells):

  • Gently wash the cells twice with pre-warmed, serum-free medium or buffer.

  • Add fresh, serum-free medium or buffer to the culture vessel.

• Labeling:

  • Dilute the 10-DSA stock solution into the serum-free medium/buffer to the desired final concentration (e.g., 50 µM).

  • Add the 10-DSA-containing medium to the cells.

  • Incubate the cells for a specified time (e.g., 30-60 minutes) at 37°C in a CO2 incubator. The incubation time should be optimized to allow for sufficient incorporation of the probe into the cell membrane.

• Washing:

  • Suspension cells: Centrifuge the labeled cells, remove the supernatant containing excess probe, and wash the cell pellet twice with fresh, pre-warmed medium/buffer.

  • Adherent cells: Gently aspirate the labeling medium and wash the cells three times with fresh, pre-warmed medium/buffer.

• Final Resuspension/Preparation:

  • Resuspend the final cell pellet in a small, known volume of fresh medium/buffer for EPR analysis. The cell density should be high to maximize the signal (e.g., 1-5 x 10^7 cells/mL).

Protocol 3: EPR Sample Preparation and Data Acquisition

• Sample Loading:

  • Carefully draw the concentrated, labeled cell suspension into a gas-permeable EPR capillary tube (e.g., TPX capillaries). Avoid introducing air bubbles.

  • Seal one end of the capillary tube with a suitable sealant (e.g., Critoseal).

• EPR Spectrometer Setup:

  • Place the capillary tube into the EPR cavity.

  • Use a temperature controller to maintain the sample at a physiologically relevant temperature (e.g., 37°C).

• Data Acquisition:

  • Acquire the EPR spectrum using appropriate instrument settings. Typical X-band (9.5 GHz) EPR parameters are provided in the table below.

Parameter	Typical Value	Rationale
Microwave Frequency	~9.5 GHz (X-band)	Standard frequency for biological EPR.
Microwave Power	5-10 mW	Low power is used to avoid saturation of the nitroxide signal.
Modulation Frequency	100 kHz	Standard for CW-EPR.
Modulation Amplitude	≤ 1.0 G	Should be less than the narrowest linewidth to avoid spectral distortion.
Sweep Width	100 G	Sufficient to cover the entire three-line nitroxide spectrum.
Sweep Time	60-120 s	Balances signal-to-noise with acquisition time.
Number of Scans	1-10	Averaging multiple scans improves the signal-to-noise ratio.

Data Analysis and Interpretation

The resulting EPR spectrum provides a wealth of information about the membrane environment. A qualitative assessment involves observing the overall lineshape. A spectrum with sharper, well-resolved hyperfine lines indicates a more fluid environment, while a spectrum with broad, poorly resolved lines suggests a more rigid, motionally restricted environment.

For a quantitative analysis, parameters like the rotational correlation time (τc) can be calculated from the relative heights and widths of the spectral lines. More advanced analysis involves computer simulations of the experimental spectrum to extract the order parameter (S), which provides a measure of the orientational ordering of the probe's long axis with respect to the membrane normal.[12]

Experimental Workflow Diagram

Caption: Workflow for live cell membrane fluidity analysis using 10-DSA.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no EPR signal	Insufficient cell number; low probe concentration; probe degradation.	Increase cell density; optimize 10-DSA concentration and incubation time; use fresh 10-DSA stock solution.
Very broad, featureless spectrum	Excessive probe concentration (spin-spin broadening); cell death and probe aggregation.	Reduce 10-DSA concentration; verify cell viability post-labeling.
Sharp, three-line spectrum (like free probe)	Inefficient washing; probe released from dead cells.	Improve washing steps; confirm cell viability.
Changes in cell morphology or viability	10-DSA toxicity; solvent (DMSO/ethanol) toxicity.	Perform a dose-response curve for 10-DSA to find a non-toxic concentration; ensure final solvent concentration is <0.5%.

References

• Use of EPR to Solve Biochemical Problems. National Institutes of Health (NIH). Available at: [Link]

• From seeing to believing: labelling strategies for in vivo cell-tracking experiments. National Institutes of Health (NIH). Available at: [Link]

• Electron paramagnetic resonance spectroscopy for analysis of free radicals in zebrafish. PLOS ONE. Available at: [Link]

• Effects of the inclusion of the spin label 10-doxyl-stearic acid on the structure and dynamics of model bilayers in water. PubMed. Available at: [Link]

• Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. National Institutes of Health (NIH). Available at: [Link]

• Probing Structural Dynamics of Membrane Proteins Using Electron Paramagnetic Resonance Spectroscopic Techniques. MDPI. Available at: [Link]

• Experimental and simulated EPR spectra for 5-DSA and 16- DSA nitroxides... ResearchGate. Available at: [Link]

• Electron Spin Resonance Evaluation of Buccal Membrane Fluidity Alterations by Sodium Caprylate and L-Menthol. National Institutes of Health (NIH). Available at: [Link]

• Molecular structures of 5-doxyl stearic acid and 16-doxyl stearic acid. ResearchGate. Available at: [Link]

• Use of Electron Paramagnetic Resonance Spectroscopy to Evaluate the Redox State In Vivo. National Institutes of Health (NIH). Available at: [Link]

• Optimization of Cell Viability Assays for Drug Sensitivity Screens. PubMed. Available at: [Link]

• Quantitation of Spin Probe-Detectable Oxidants in Cells Using Electron Paramagnetic Resonance Spectroscopy. National Institutes of Health (NIH). Available at: [Link]

• Optimization of seeding density and assay timing. MCF 10A cells are... ResearchGate. Available at: [Link]

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• 4. Effects of the inclusion of the spin label 10-doxyl-stearic acid on the structure and dynamics of model bilayers in water: stearic acid and stearic acid/cholesterol (50:20) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electron Spin Resonance Evaluation of Buccal Membrane Fluidity Alterations by Sodium Caprylate and L-Menthol - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell Membrane Labeling with 10-Doxylstearic Acid

Introduction: Unveiling Membrane Dynamics with 10-Doxylstearic Acid

In the intricate landscape of cellular biology and drug development, the plasma membrane stands as a critical interface, mediating a vast array of physiological processes. Its dynamic nature, characterized by the constant motion and organization of its lipid and protein components, is fundamental to its function. Understanding the biophysical properties of the cell membrane, such as fluidity and order, is paramount for elucidating disease mechanisms and designing effective therapeutics. 10-Doxylstearic acid (10-DSA) is a powerful tool for these investigations. It is a stearic acid analog that has been chemically modified to include a nitroxide free radical (the doxyl group) at the 10th carbon position of its acyl chain.[1][2] This strategic placement of the spin label allows researchers to probe the molecular dynamics within the hydrophobic core of the lipid bilayer.[1][3]

When incorporated into a cell membrane, the doxyl group's unpaired electron makes it paramagnetic, enabling its detection by Electron Paramagnetic Resonance (EPR) spectroscopy.[4][5][6] The resulting EPR spectrum is highly sensitive to the rotational motion of the nitroxide label, which in turn reflects the fluidity and order of its immediate environment within the membrane.[7][8] This application note provides a comprehensive guide to the principles and protocols for labeling live cells with 10-Doxylstearic acid, with a special focus on the critical aspect of optimizing the incubation time to ensure robust and reproducible results.

Principle of 10-Doxylstearic Acid Labeling and EPR Detection

The utility of 10-Doxylstearic acid as a membrane probe lies in its structural similarity to naturally occurring fatty acids.[9][10] This allows it to readily partition into the lipid bilayer of the cell membrane.[11][12][13] The kinetics of this incorporation are a crucial parameter that must be empirically determined for each cell type and experimental condition.[14][15]

Once integrated into the membrane, the doxyl spin label's rotational mobility is constrained by the surrounding lipid acyl chains. In a more fluid, disordered membrane environment, the spin label tumbles more rapidly, leading to a sharp, well-resolved EPR spectrum. Conversely, in a more rigid, ordered membrane, the motion of the spin label is restricted, resulting in a broader, more anisotropic EPR spectrum.[7][16][17] By analyzing the lineshape and splitting of the EPR spectrum, one can derive quantitative parameters that describe the local membrane dynamics.[4][7][18]

Figure 1: Incorporation of 10-Doxylstearic acid into the cell membrane.

Experimental Protocol: Cell Membrane Labeling with 10-Doxylstearic Acid

This protocol provides a general framework for labeling adherent or suspension cells. Optimization of incubation time and concentration is essential for each specific cell line and experimental goal.

Materials

• 10-Doxylstearic acid (10-DSA)

• Dimethyl sulfoxide (DMSO) or Ethanol (for stock solution)

• Cell culture medium (appropriate for the cell line)

• Phosphate-buffered saline (PBS), pH 7.4

• Cell line of interest

• Trypan blue or other viability stain

• Hemocytometer or automated cell counter

• Microcentrifuge tubes

• EPR capillaries

Protocol

• Preparation of 10-DSA Stock Solution:

  • Prepare a 1-10 mM stock solution of 10-DSA in high-purity DMSO or ethanol.

  • Store the stock solution at -20°C, protected from light.

• Cell Preparation:

  • Culture cells to the desired confluency (typically 70-90%) using standard cell culture techniques.

  • For adherent cells, detach them using a gentle method (e.g., trypsinization, followed by inactivation of trypsin).

  • Count the cells and assess viability using trypan blue exclusion. Viability should be >95%.

  • Resuspend the cells in fresh, pre-warmed culture medium at a concentration of 1-5 x 10^6 cells/mL.

• Labeling Cells with 10-Doxylstearic Acid:

  • Dilute the 10-DSA stock solution in pre-warmed cell culture medium to the desired final working concentration. A starting point for optimization is typically in the range of 1-10 µM.

  • Add the 10-DSA working solution to the cell suspension.

  • Incubate the cells with 10-DSA at 37°C in a controlled environment (e.g., cell culture incubator). The incubation time is a critical parameter to be optimized (see section on Optimization).

• Washing and Sample Preparation for EPR:

  • After incubation, pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

  • Carefully remove the supernatant containing unbound 10-DSA.

  • Resuspend the cell pellet in an equal volume of cold PBS and centrifuge again. Repeat this washing step 2-3 times to ensure complete removal of unincorporated probe.

  • After the final wash, resuspend the cell pellet in a minimal volume of PBS to create a concentrated cell suspension.

  • Carefully load the cell suspension into an EPR capillary tube, ensuring no air bubbles are present.

• EPR Spectroscopy:

  • Record the EPR spectrum of the labeled cells using an EPR spectrometer. Typical X-band EPR settings for nitroxide spin labels are a microwave frequency of ~9.5 GHz and a magnetic field scan range of 100-150 Gauss.

Figure 2: General workflow for labeling cells with 10-Doxylstearic acid.

Optimization of Incubation Time and Concentration

The optimal incubation time for 10-DSA labeling is a balance between achieving sufficient incorporation for a strong EPR signal and minimizing any potential cytotoxicity.[19][20] This must be determined empirically for each cell line.

Methodology for Optimization

• Time Course Experiment:

  • Prepare multiple identical cell suspensions.

  • Add 10-DSA at a fixed, intermediate concentration (e.g., 5 µM).

  • Incubate the different cell suspensions for a range of times (e.g., 15 min, 30 min, 1 hour, 2 hours, 4 hours).

  • At each time point, wash the cells and prepare them for EPR analysis.

  • Measure the EPR signal intensity at each time point. The optimal incubation time will correspond to the point where the signal intensity plateaus, indicating saturation of probe incorporation.

• Concentration Gradient Experiment:

  • Using the optimal incubation time determined above, label cells with varying concentrations of 10-DSA (e.g., 1 µM, 2.5 µM, 5 µM, 10 µM, 20 µM).

  • Measure the EPR signal intensity and observe the lineshape. At high concentrations, you may observe broadening of the spectral lines due to spin-spin interactions (Heisenberg exchange), which should be avoided.[3]

• Cell Viability Assessment:

  • In parallel with the time course and concentration gradient experiments, assess cell viability at each condition using a reliable assay (e.g., Resazurin, MTT, or a live/dead cell stain).[19][20]

  • The chosen incubation time and concentration should not result in a significant decrease in cell viability compared to untreated control cells.

Parameter	Range for Optimization	Rationale
Incubation Time	15 minutes - 4 hours	To achieve maximal incorporation without inducing cytotoxicity. The kinetics of partitioning can vary significantly between cell types.[14][21][22]
10-DSA Concentration	1 µM - 20 µM	To obtain a sufficient signal-to-noise ratio in the EPR spectrum while avoiding artifacts from spin-spin interactions at higher concentrations.[3]
Cell Density	1-5 x 10^6 cells/mL	To ensure a sufficient number of labeled cells for a strong EPR signal.

Data Interpretation and Considerations

The analysis of the EPR spectrum from 10-DSA labeled cells can provide a wealth of information about the membrane environment. Key parameters to analyze include:

• Rotational Correlation Time (τc): This parameter reflects the speed of the spin label's motion and is a direct measure of membrane fluidity.[7]

• Order Parameter (S): This parameter quantifies the degree of orientational restriction of the spin label's long axis, providing a measure of membrane order.[8]

It is important to consider that various factors can influence membrane fluidity and, consequently, the 10-DSA EPR spectrum. These include temperature, membrane lipid composition (e.g., cholesterol content), and the presence of membrane-active drugs or proteins.[8][23]

Conclusion

10-Doxylstearic acid is an invaluable tool for researchers and drug development professionals seeking to characterize the biophysical properties of cell membranes. By following the protocols outlined in this application note and, critically, by empirically optimizing the incubation time and concentration for the specific cellular system under investigation, reliable and reproducible data on membrane dynamics can be obtained. This information is crucial for advancing our understanding of cellular function in health and disease and for the rational design of novel therapeutics that target or interact with the cell membrane.

References

• Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens.
• Librational Dynamics of Spin-Labeled Membranes at Cryogenic Temperatures From Echo-Detected ED-EPR Spectra. Frontiers in Physiology.
• Probing Structural Dynamics of Membrane Proteins Using Electron Paramagnetic Resonance Spectroscopic Techniques. MDPI.
• EPR spectra of spin labels in lipid bilayers. CORE.
• Studying lipid-protein interactions with electron paramagnetic resonance spectroscopy of spin-labeled lipids. PubMed.
• Electron Spin Resonance Evaluation of Buccal Membrane Fluidity Alterations by Sodium Caprylate and L-Menthol.
• Cell Viability Assays - Assay Guidance Manual.
• Tracers for Membrane Labeling—Section 14.4. Thermo Fisher Scientific.
• Electron paramagnetic resonance study of lipid and protein membrane components of erythrocytes oxidized with hydrogen peroxide.
• 10-Doxyl Stearic Acid. Axios Research.
• The Distribution of Lipid Attached Spin Probes in Bilayers: Application to Membrane Protein Topology.
• On the Design of Peptides for Membrane Insertion: The Critical Role of Charge Separation.
• 5.12: Electron Paramagnetic Resonance (EPR) of Membranes. Physics LibreTexts.
• Detection of atomic spin labels in a lipid bilayer using a single-spin nanodiamond probe.
• Membrane insertion kinetics and persistence of lipid–DNA conjugates....
• Structural Determinants for Partitioning of Lipids and Proteins Between Coexisting Fluid Phases in Giant Plasma Membrane Vesicles.
• Membrane labeling protocol for live-cell applic
• Introduction to Stearic Acid as a pharmaceutical Excipient. acme-hardesty.com.
• Could anyone tell me what the optimum incubation time for a heat shock during transformation of XL10 gold competent cells is?.
• For how long should I treat a cell line in order to determine the IC50 of an antiproliferative drug?.
• Physical properties of lipid bilayers from EPR spin labeling and their influence on chemical reactions in a membrane environment.
• Stearic Acid in the Pharmaceutical Industry: Key Uses and Benefits. ALA Polystabs.
• Pore formation kinetics in membranes, determined from the release of marker molecules out of liposomes or cells.
• Using spin-label electron paramagnetic resonance (EPR) to discriminate and characterize the cholesterol bilayer domain.
• Tech Tip: Five Steps to Successful Cell Membrane Staining & Imaging. Biotium.
• A, Electron paramagnetic resonance (EPR) spectra of 5-doxyl stearic....
• Membrane thickness, lipid phase and sterol type are determining factors in the permeability of membranes to small solutes.
• Cytotoxicity, Post-Treatment Recovery, and Selectivity Analysis of Naturally Occurring Podophyllotoxins from Bursera fagaroides var. fagaroides on Breast Cancer Cell Lines. MDPI.
• Development and In Vitro Evaluation of Stearic Acid Phosphotyrosine Amide as New Excipient for Zeta Potential Changing Self-Emulsifying Drug Delivery Systems.
• Cell Tracking with Lipophilic Membrane Dyes. Sigma-Aldrich.
• Partitioning of fatty acids between membrane and storage lipids controls ER membrane expansion.
• Measuring plasma membrane fluidity using confocal microscopy. UU Research Portal.
• Cell Viability and Prolifer
• Cell Membranes: How Does Stuff Get Into Your Cells?: Crash Course Biology #24. YouTube.
• Membrane partitioning and lipid selectivity of the N-terminal amphipathic H0 helices of endophilin isoforms.
• Stearic Acid in Tablet Manufacturing: Role & Importance. Ankit Cellulose.
• Solid-phase synthesis of fluorescent probes for plasma membrane labelling. Edinburgh Research Explorer.
• Membrane fluidity assay on a pl
• Viability Assessment Following Anticancer Treatment Requires Single-Cell Visualization.
• Spin-Lattice Relaxation Rates of Lipid Spin Labels as a Measure of Their Rotational Diffusion Rates in Lipid Bilayer Membranes.
• The partitioning of fatty acids between membrane and storage lipids controls ER membrane expansion.
• DPH Probe Method for Liposome-Membrane Fluidity Determination.
• Investigation of the Membrane Fluidity Regulation of Fatty Acid Intracellular Distribution by Fluorescence Lifetime Imaging of Novel Polarity Sensitive Fluorescent Derivatives.

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• 4. Frontiers | Librational Dynamics of Spin-Labeled Membranes at Cryogenic Temperatures From Echo-Detected ED-EPR Spectra [frontiersin.org]
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Technical Notes & Optimization

Technical Support Center: Optimizing 1-DSA to Lipid Molar Ratio for Signal Stability

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the 10-doxyl-stearic acid (10-DSA) to lipid molar ratio in their experiments. By understanding the principles behind signal stability and implementing the troubleshooting steps outlined below, you can achieve reliable and reproducible results in your membrane biophysics studies.

Frequently Asked Questions (FAQs)

Q1: What is 10-DSA and why is it used in lipid membrane studies?

10-doxyl-stearic acid (10-DSA) is a fatty acid spin label commonly used in Electron Paramagnetic Resonance (EPR) spectroscopy to probe the dynamics and structure of lipid bilayers. The doxyl group, a stable nitroxide radical, is attached to the 10th carbon of the stearic acid chain. This specific positioning allows researchers to investigate the fluidity and order of the lipid acyl chain region within the membrane. While primarily an EPR probe, understanding its behavior is crucial as similar principles apply to fluorescently labeled stearic acid derivatives used in fluorescence-based assays.

Q2: Why is the 10-DSA to lipid molar ratio a critical experimental parameter?

The molar ratio of 10-DSA to lipid is a critical factor that directly impacts the stability and quality of the experimental signal. An inappropriate ratio can lead to several issues:

• Signal Instability: Too high a concentration can cause signal instability due to various factors like self-quenching or aggregation.

• Membrane Perturbation: Excessive amounts of the probe can disrupt the natural structure and dynamics of the lipid bilayer, leading to experimental artifacts.[1][2]

• Poor Signal-to-Noise Ratio: Too low a concentration may result in a weak signal that is difficult to distinguish from background noise.

Optimizing this ratio is therefore essential for obtaining accurate and meaningful data that reflects the true properties of the membrane system under investigation.

Q3: What are the signs of a suboptimal 10-DSA to lipid molar ratio?

Several indicators may suggest that your 10-DSA to lipid molar ratio needs adjustment:

• Non-linear signal response with increasing probe concentration: At low concentrations, fluorescence intensity is typically directly proportional to the concentration. However, at high concentrations, this linearity is lost.[3]

• Decreased fluorescence lifetime: The fluorescence lifetime of a probe can be shortened in environments with high concentrations of quenching agents, including other probe molecules.[4]

• Inconsistent or drifting signal over time: This can be a sign of photobleaching, aggregation, or other instability issues exacerbated by high probe concentrations.

• Unexpected changes in membrane properties: If the incorporation of the probe significantly alters known membrane characteristics, such as phase transition temperature, it may indicate that the probe concentration is too high and is perturbing the bilayer.[2]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues related to the 10-DSA to lipid molar ratio.

Issue 1: Low Signal-to-Noise Ratio

Possible Cause: The concentration of 10-DSA is too low to generate a detectable signal above the background noise of the instrument and sample.

Troubleshooting Steps:

• Increase Probe Concentration Incrementally: Prepare a series of samples with gradually increasing 10-DSA to lipid molar ratios. Start from a low ratio (e.g., 1:1000) and move towards higher ratios (e.g., 1:500, 1:200).

• Verify Instrument Settings: Ensure that the settings on your fluorometer or microscope are optimized for the specific fluorophore you are using, including excitation and emission wavelengths, slit widths, and detector gain.

• Check Sample Preparation: Confirm that the liposomes or other lipid assemblies were prepared correctly and that the probe was efficiently incorporated into the membrane.

Issue 2: Signal Instability and/or Non-Linearity (Self-Quenching)

Possible Cause: The 10-DSA concentration is too high, leading to self-quenching. Self-quenching occurs when fluorophores in close proximity interact, resulting in a decrease in fluorescence quantum yield.[5][6]

Troubleshooting Steps:

• Perform a Concentration Titration Experiment: This is the most critical step to identify the onset of self-quenching. Prepare a range of samples with varying 10-DSA to lipid molar ratios and measure the fluorescence intensity.

• Analyze the Titration Data: Plot the fluorescence intensity as a function of the molar ratio. The optimal ratio will be in the linear range of this plot, just before the intensity begins to plateau or decrease.

• Consider Alternative Probes: If self-quenching is a persistent issue even at low molar ratios, consider using a different fluorescent probe with a lower propensity for self-quenching.

Issue 3: Evidence of Membrane Perturbation

Possible Cause: The concentration of 10-DSA is high enough to alter the physical properties of the lipid bilayer. The insertion of a significant number of probe molecules can disrupt the packing of lipid acyl chains.[2]

Troubleshooting Steps:

• Lower the Molar Ratio: The most straightforward solution is to reduce the 10-DSA to lipid molar ratio to a level where its perturbing effects are negligible. A common starting point is a molar ratio of 1:100 or lower.[7]

• Use Control Experiments: Compare the properties of your labeled membrane system with an unlabeled control. Techniques such as Differential Scanning Calorimetry (DSC) can be used to assess changes in the phase behavior of the lipid bilayer.

• Consult the Literature: Review published studies that have used 10-DSA or similar probes in comparable lipid systems to determine commonly used and validated molar ratios.

Experimental Protocols

Protocol 1: Determining the Optimal 10-DSA to Lipid Molar Ratio via Concentration Titration

Objective: To identify the optimal molar ratio of 10-DSA to lipid that provides a stable and linear signal without causing significant self-quenching.

Materials:

• Lipid of interest (e.g., DOPC, DPPC)

• 10-DSA

• Appropriate buffer (e.g., PBS, Tris-HCl)

• Organic solvent (e.g., chloroform)

• Fluorometer

Procedure:

• Prepare a Stock Solution of Lipid: Dissolve the lipid in chloroform to a known concentration (e.g., 10 mg/mL).

• Prepare a Stock Solution of 10-DSA: Dissolve 10-DSA in chloroform to a known concentration (e.g., 1 mg/mL).

• Create a Series of Lipid/Probe Mixtures: In separate glass vials, combine the lipid and 10-DSA stock solutions to achieve a range of molar ratios (e.g., 1:2000, 1:1000, 1:500, 1:200, 1:100, 1:50).

• Prepare Liposomes:

  • Evaporate the organic solvent from each mixture under a gentle stream of nitrogen to form a thin lipid film.

  • Further dry the films under vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid films with the desired buffer to form multilamellar vesicles (MLVs).

  • To form large unilamellar vesicles (LUVs), subject the MLV suspension to extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm).[8]

• Measure Fluorescence:

  • Dilute the liposome suspensions to a suitable concentration for fluorescence measurement.

  • Measure the fluorescence intensity of each sample using the appropriate excitation and emission wavelengths for the fluorophore attached to the stearic acid.

• Analyze the Data:

  • Plot the fluorescence intensity as a function of the 10-DSA to lipid molar ratio.

  • Identify the linear portion of the curve. The optimal molar ratio will be the highest point within this linear range.

Data Presentation:

Molar Ratio (10-DSA:Lipid)	Fluorescence Intensity (Arbitrary Units)
1:2000	150
1:1000	300
1:500	600
1:200	1150
1:100	1500
1:50	1300 (onset of quenching)

Note: The above data is illustrative. Your actual results may vary.

Protocol 2: Assessing Membrane Perturbation using Differential Scanning Calorimetry (DSC)

Objective: To determine if the incorporation of 10-DSA at a given molar ratio significantly alters the phase transition temperature (Tm) of the lipid bilayer.

Materials:

• Lipid of interest (e.g., DPPC)

• 10-DSA

• Appropriate buffer

• Differential Scanning Calorimeter

Procedure:

• Prepare Liposome Samples: Prepare two sets of liposomes as described in Protocol 1: one containing only the lipid (unlabeled control) and another containing the lipid and 10-DSA at the desired molar ratio.

• Perform DSC Scans:

  • Load the liposome samples into the DSC pans.

  • Scan the samples over a temperature range that encompasses the known phase transition of the lipid.

• Analyze the Data:

  • Determine the Tm for both the unlabeled and labeled samples.

  • A significant shift in the Tm of the labeled sample compared to the control indicates that the probe is perturbing the membrane.

Visualization of Key Concepts

Caption: Workflow for optimizing the 10-DSA to lipid molar ratio.

Caption: Conceptual diagram of self-quenching at high fluorophore concentrations.

References

• The Molecular Mechanism of Fluorescence Lifetime of Fluorescent Probes in Cell Membranes. The Journal of Physical Chemistry Letters. Available at: [Link]

• Fluorescent membrane probes' behavior in lipid bilayers: insights from molecular dynamics simulations. PMC. Available at: [Link]

• Time-Resolved Fluorescence in Lipid Bilayers: Selected Applications and Advantages over Steady State. ResearchGate. Available at: [Link]

• Effects of the inclusion of the spin label 10-doxyl-stearic acid on the structure and dynamics of model bilayers in water. PubMed. Available at: [Link]

• FACTORS AFFECTING FLUORESCENCE INTENSITY.pptx. SlideShare. Available at: [Link]

• Factors affecting fluorescence intensity(pharmaceutical analysis). SlideShare. Available at: [Link]

• Single Vesicle Fluorescence-Bleaching Assay for Multi-Parameter Analysis of Proteoliposomes by Total Internal Reflection Fluorescence Microscopy. PMC. Available at: [Link]

• Direct evaluation of self-quenching behavior of fluorophores at high concentrations using an evanescent field. PMC. Available at: [Link]

• Clustering of Stearic Acids in Model Phospholipid Membranes Revealed by Double Electron–Electron Resonance. Langmuir. Available at: [Link]

• Optimization of Lipid Nanoparticles for saRNA Expression and Cellular Activation Using a Design-of-Experiment Approach. PMC. Available at: [Link]

• Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA). PMC. Available at: [Link]

• Photobleaching recovery studies of T-independent antigen mobility on antibody-bearing liposomes. PubMed. Available at: [Link]

• Degree of quenching against concentration All of the curves were fitted... ResearchGate. Available at: [Link]

• Effects of the Inclusion of the Spin Label 10-Doxyl-Stearic Acid on the Structure and Dynamics of Model Bilayers in Water. ResearchGate. Available at: [Link]

• Optimization of Lipid Nanoformulations for Effective mRNA Delivery. PMC. Available at: [Link]

• Self-quenched fluorophore-DNA labels for super-resolution fluorescence microscopy. bioRxiv. Available at: [Link]

• Troubleshooting table. ResearchGate. Available at: [Link]

• Dissecting the mechanisms of environment sensitivity of smart probes for quantitative assessment of membrane properties. PMC. Available at: [Link]

• Direct evaluation of self-quenching behavior of fluorophores at high concentrations using an evanescent field. ResearchGate. Available at: [Link]

• Principles for designing an optimal mRNA lipid nanoparticle vaccine. PMC. Available at: [Link]

• Development of Robust Cationic Light-Activated Thermosensitive Liposomes: Choosing the Right Lipids. PMC. Available at: [Link]

• The Role of Stearic Acid in Modern Medicine. Acme Hardesty. Available at: [Link]

• Progress in Fluorescent Dyes to Better Visualize Lipid Membrane Order in Live Cells. Tokyo Tech News. Available at: [Link]

• The Use of Fluorescent Quenching in Studying the Contribution of Evaporation to Tear Thinning. PMC. Available at: [Link]

• Orthogonal Design of Experiments for Optimization of Lipid Nanoparticles for mRNA Engineering of CAR T Cells. PMC. Available at: [Link]

• Liposomal Permeabilization Assay to Study the Functional Interactions of the BCL-2 Family. Springer. Available at: [Link]

• Molecular structures of 5-doxyl stearic acid and 16-doxyl stearic acid. ResearchGate. Available at: [Link]

• The Secret Lives of Fluorescent Membrane Probes as Revealed by Molecular Dynamics Simulations. PMC. Available at: [Link]

Sources

• 1. Fluorescent membrane probes’ behavior in lipid bilayers: insights from molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the inclusion of the spin label 10-doxyl-stearic acid on the structure and dynamics of model bilayers in water: stearic acid and stearic acid/cholesterol (50:20) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Factors affecting fluorescence intensity(pharmaceutical analysis) | PPTX [slideshare.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Direct evaluation of self-quenching behavior of fluorophores at high concentrations using an evanescent field - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. Liposomal Permeabilization Assay to Study the Functional Interactions of the BCL-2 Family - PMC [pmc.ncbi.nlm.nih.gov]

Effect of pH on 10-Doxylstearic acid stability in solution

Topic: Effect of pH on 10-Doxylstearic Acid Stability in Solution Audience: Researchers, scientists, and drug development professionals.

Introduction

Welcome to the technical support guide for 10-Doxylstearic Acid (10-DS). As a Senior Application Scientist, I've designed this resource to address the most common challenges and questions researchers face regarding the stability of this valuable spin label, particularly concerning pH. 10-DS, a fatty acid spin label, is instrumental in using Electron Paramagnetic Resonance (EPR) spectroscopy to investigate the dynamics and structure of lipid bilayers and membranes.[1][2][3] However, the integrity of the doxyl nitroxide radical is paramount for acquiring meaningful data, and it is susceptible to environmental factors, most notably pH.

This guide provides in-depth troubleshooting advice and frequently asked questions to help you ensure the stability of 10-DS in your experiments, leading to more reliable and reproducible results.

Troubleshooting Guide: Signal Loss & Instability

This section addresses specific issues you might encounter during your experiments.

Issue 1: Rapid and Unexpected Loss of EPR Signal

Symptom: You have prepared your sample containing 10-DS in a solution, but upon measurement with an EPR spectrometer, you observe a significantly weaker signal than expected, or the signal decays rapidly over a short period (minutes to hours).

Potential Cause: The most probable cause is the degradation of the doxyl nitroxide radical due to excessively acidic or alkaline conditions in your buffer or solution. Nitroxide radicals, while relatively stable, are susceptible to both acid-catalyzed and base-mediated degradation pathways.[4]

Causality & Mechanism: The stability of the nitroxide radical is dependent on the integrity of the N-O• bond and the surrounding heterocyclic ring.[5]

• Under Acidic Conditions (pH < 4): The nitroxide group can undergo disproportionation. This reaction is catalyzed by protons and involves the transfer of an electron between two nitroxide molecules, resulting in the formation of a non-paramagnetic oxoammonium cation and a hydroxylamine. This process effectively halves the population of your spin label, leading to a dramatic loss in EPR signal intensity.

• Under Basic Conditions (pH > 10): While generally more stable in basic solutions than acidic ones, prolonged exposure to strongly alkaline conditions can lead to ring-opening reactions or other degradation pathways, especially at elevated temperatures. The specific mechanism can vary, but it ultimately results in the loss of the stable radical.

Solution & Self-Validating Protocol:

• Verify Solution pH: Do not assume the pH of your solution is correct. Use a calibrated pH meter to measure the final pH of your sample buffer after all components, including your molecule of interest, have been added.

• Buffer Selection: Choose a buffer system with a pKa value as close as possible to your desired experimental pH. This ensures maximum buffering capacity and resistance to pH shifts. For experiments in the physiological range, buffers like HEPES (pH 7-8) or PIPES (pH 6.5-7.5) are excellent choices. Avoid using buffers that can actively participate in redox reactions.

• Control Experiment: Prepare a solution of 10-DS in a known, stable buffer (e.g., pH 7.4 PBS). Measure its EPR spectrum as a baseline. Then, prepare an identical concentration of 10-DS in your experimental buffer. A significant difference in signal intensity will confirm that your buffer is the source of the instability.

Issue 2: Inconsistent EPR Spectra Between Replicates

Symptom: You are running multiple identical experiments, but the EPR line shape or signal intensity of 10-DS varies significantly from one replicate to another.

Potential Cause: This issue often points to poor pH control or the presence of redox-active contaminants in the solution, whose reactivity can be pH-dependent. For instance, certain reducing agents become more potent at specific pH values, leading to the reduction of the nitroxide to its EPR-silent hydroxylamine form.[6]

Causality & Mechanism: Many common laboratory reagents can act as mild reducing agents. The reduction potential of these species is often dependent on the proton concentration (pH). For example, the reducing power of ascorbate is pH-dependent. If your buffer capacity is insufficient, small additions of other components or even atmospheric CO2 absorption can shift the pH enough to accelerate the reduction of 10-DS, leading to inconsistent signal loss between samples prepared at slightly different times.

Solution & Self-Validating Protocol:

• De-gas Buffers: If you suspect redox reactions, de-gas your buffers thoroughly by bubbling with an inert gas like argon or nitrogen before adding the 10-DS. This removes dissolved oxygen, which can participate in redox cycling.

• Use High-Purity Reagents: Ensure all buffer components and solvents are of the highest possible purity to minimize contaminants.

• pH Stability Test: Prepare your complete experimental buffer and let it sit for the duration of a typical experiment. Re-measure the pH at the end of this period to check for any drift. If significant drift occurs (>0.2 pH units), you may need to increase the buffer concentration or choose a different buffering agent.

• Workflow Visualization: A standardized workflow is critical for reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for working with 10-Doxylstearic acid?

A1: The optimal pH range for 10-DS is generally between pH 5.0 and pH 9.0 . Within this window, the doxyl nitroxide moiety exhibits the highest stability against both acid-catalyzed disproportionation and base-mediated degradation. For most applications, especially those mimicking biological systems, maintaining the pH between 6.5 and 8.0 is highly recommended.

Q2: How does temperature interact with pH to affect 10-DS stability?

A2: Temperature accelerates most chemical reactions, including the degradation of nitroxides. This effect is more pronounced at the extremes of the pH range. For example, a solution at pH 4 might show slow degradation at 4°C but a much faster signal loss at 37°C. It is crucial to consider the combined effect. If experiments must be performed at higher temperatures, it becomes even more critical to work within the optimal pH 5-9 range.

Q3: Can I use 10-DS in live-cell experiments where intracellular pH can vary?

A3: Yes, but with caution. The intracellular environment is also a reducing environment, which is often the primary cause of nitroxide signal loss in cells. [6]While cytosolic pH is typically well-regulated around 7.2-7.4, the pH of specific organelles can be highly acidic (e.g., lysosomes at pH ~4.5-5.0). If 10-DS localizes to these acidic compartments, you can expect rapid signal degradation due to the combined effects of low pH and cellular reductants. When conducting in-cell EPR, it is essential to perform time-course measurements to assess the rate of signal decay and to use sterically shielded spin labels if reduction is a major issue. [6] Q4: My experiment requires a pH of 3.5. Is there any way to use 10-DS?

A4: Using 10-DS at such a low pH is challenging and not recommended for long-duration experiments. The rate of degradation will be high. If you must proceed:

• Work quickly and at low temperatures: Prepare your sample immediately before measurement and keep it on ice to slow the degradation rate.

• Use the highest possible concentration of 10-DS: This may provide a measurable signal before it completely decays.

• Consider alternative spin labels: Some nitroxide radicals with different ring structures (e.g., five-membered rings like PROXYL) may exhibit slightly different pH stability profiles. [5]However, all nitroxides will be challenged at this pH.

• Run a time-course experiment: Measure the EPR signal at set intervals (e.g., every 5 minutes) to quantify the rate of decay. This kinetic data can sometimes be useful, but it confirms the instability of the probe under your conditions.

Summary of pH Effects on 10-DS Stability

pH Range	Stability	Primary Degradation Pathway	Recommendations
< 4.0	Very Low	Acid-catalyzed disproportionation	Avoid. If necessary, work at low temperatures and for very short durations.
4.0 - 5.0	Low to Moderate	Acid-catalyzed disproportionation	Use with caution. Buffer capacity is critical.
5.0 - 9.0	High	Minimal degradation	Optimal range for most experiments.
9.0 - 10.0	Moderate	Base-mediated degradation	Use with caution, especially at elevated temperatures.
> 10.0	Low	Base-mediated degradation	Avoid for quantitative or long-duration studies.

Visualizing pH-Dependent Degradation Pathways

The following diagram illustrates the primary mechanisms of nitroxide instability at pH extremes.

Caption: Degradation pathways of the doxyl nitroxide radical under acidic and basic conditions.

Experimental Protocol: pH-Dependent Stability Assay

This protocol allows you to empirically determine the stability of 10-DS in your specific buffer system.

Objective: To quantify the rate of 10-DS signal decay as a function of pH using EPR spectroscopy.

Materials:

• 10-Doxylstearic acid (stock solution in ethanol or DMSO)

• A series of buffers (e.g., citrate for pH 3-5, phosphate for pH 6-8, borate for pH 9-10)

• Calibrated pH meter

• EPR spectrometer with quartz capillaries or flat cell

• Thermostated sample holder/cavity (optional but recommended)

Methodology:

• Buffer Preparation: Prepare a set of buffers at your desired pH values (e.g., pH 4, 5, 6, 7, 8, 9). Ensure the buffer concentration is sufficient (e.g., 50-100 mM).

• Sample Preparation: a. For each pH value, take a fixed volume of buffer. b. Add a small aliquot of the 10-DS stock solution to achieve a final concentration of approximately 100 µM. Vortex briefly to mix. c. Immediately load the sample into an EPR capillary tube.

• EPR Acquisition (Time = 0): a. Place the first sample (e.g., pH 7) into the EPR cavity. b. Record the spectrum using standardized acquisition parameters (e.g., microwave power, modulation amplitude). This is your T₀ measurement. c. Note the exact time of the measurement.

• Time-Course Measurement: a. Store all samples under the same conditions (e.g., room temperature or 37°C). b. At regular intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr, 8 hr), re-measure the EPR spectrum of each sample.

• Data Analysis: a. For each spectrum, calculate the double integral of the first-derivative signal. This value is directly proportional to the concentration of the paramagnetic species. b. For each pH value, plot the normalized double integral value (as a percentage of the T₀ signal) against time. c. From this plot, you can determine the half-life (t₁/₂) of the 10-DS signal at each pH, providing a quantitative measure of its stability in your system.

References

• D. P. Barr, M. J. Murphy, and G. L. Millhauser. (2016). Sterically shielded spin labels for in-cell EPR spectroscopy: analysis of stability in reducing environment. PubMed. Available: [Link]

• M. M. Haugland, E. A. Anderson, and J. E. Lovett. (2016). Tuning the properties of nitroxide spin labels for use in electron paramagnetic resonance spectroscopy through chemical modification of the nitroxide framework. Electron Paramagnetic Resonance: Volume 25. Available: [Link]

• Chemistry LibreTexts. (2022). 10.1: Nitroxide spin probes and labels. Available: [Link]

• J. P. Klare. (2012). Site-directed Spin Labeling (SDSL) and Electron Paramagnetic Resonance (EPR) Spectroscopy An Introduction. University of Osnabrück. Available: [Link]

• Bruker Corporation. (n.d.). EPR in Life Science. Available: [Link]

• A. T. F. et al. (2020). Doxyl Nitroxide Spin Probes Can Modify Toxicity of Doxorubicin towards Fibroblast Cells. Molecules. Available: [Link]

• S. Thuma and H. J. Steinhoff. (2025). Nitroxide spin labels and EPR spectroscopy: A powerful association for protein dynamics studies. ResearchGate. Available: [Link]

• L. Columbus and W. L. Hubbell. (2014). Stationary-Phase EPR for Exploring Protein Structure, Conformation, and Dynamics in Spin-Labeled Proteins. Biochemistry. Available: [Link]

• A. J. S. et al. (2019). Rigid and stable nitroxide spin label for high-resolution distance measurements on proteins by DEER experiments. PMC. Available: [Link]

• S. E. et al. (n.d.). Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions. PMC. Available: [Link]

• M. R. Kasimova. (2011). Troubleshooting guide for Isothermal Titration Calorimetry. Available: [Link]

• PubChem. (n.d.). Stearic Acid. Available: [Link]

• Royal Society of Chemistry. (2025). Melting and freezing stearic acid. Available: [Link]

• Save My Exams. (2024). Stearic acid cooling curve. Available: [Link]

• MiSP. (n.d.). Phase Changes Worksheet #1a L2. Available: [Link]

• Unknown. (n.d.). Heating and Cooling Curve of Stearic Acid Lab. Available: [Link]

• P. J. Ward and D. J. Christie. (2010). New Developments in Spin Labels for Pulsed Dipolar EPR. MDPI. Available: [Link]

Sources

• 1. EPR in Life Science | Bruker [bruker.com]
• 2. Doxyl Nitroxide Spin Probes Can Modify Toxicity of Doxorubicin towards Fibroblast Cells [mdpi.com]
• 3. 5-DOXYL-stearic acid, free radical 29545-48-0 [sigmaaldrich.com]
• 4. books.rsc.org [books.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sterically shielded spin labels for in-cell EPR spectroscopy: analysis of stability in reducing environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Membrane Fluidity Analysis: 10-DSA vs. DSC

In the intricate world of drug development and cellular research, understanding the physical state of the cell membrane is paramount. Membrane fluidity, a measure of the viscosity and molecular motion within the lipid bilayer, governs critical cellular processes—from signal transduction to nutrient transport and drug-membrane interactions.[1] Alterations in membrane fluidity can signify disease states or represent a key mechanism of a drug's action.[2][3] Therefore, the precise validation of these changes is a critical step in preclinical research.

This guide provides an in-depth comparison of two powerful techniques used to assess membrane fluidity: 10-Doxyl Stearic Acid (10-DSA) analysis via Electron Paramagnetic Resonance (EPR) spectroscopy and Differential Scanning Calorimetry (DSC) . As a Senior Application Scientist, my goal is to move beyond mere protocol recitation and delve into the causality behind experimental choices, empowering you to select the most appropriate method for your research and to interpret your data with confidence.

The Core Principles: Two Windows into the Membrane

10-DSA with EPR: A Direct Look at Molecular Motion

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a spectroscopic technique that specifically detects molecules with unpaired electrons.[4][5] Since most biological molecules are not paramagnetic, we introduce a "spin label" probe, 10-DSA, to report on its local environment.

10-DSA is a fatty acid analog with a nitroxide radical (the "doxyl" group) attached to the 10th carbon of its stearic acid chain. When incorporated into a lipid bilayer, it mimics a natural phospholipid. The nitroxide radical's unpaired electron is sensitive to its own rotational motion.[6][7]

• In a highly fluid membrane: The 10-DSA probe tumbles rapidly and isotropically, resulting in a sharp, well-defined three-line EPR spectrum.

• In a rigid, ordered membrane: The probe's motion is slow and restricted. This anisotropic motion leads to a broad, poorly resolved spectrum.[8]

By analyzing the EPR spectral lineshape, we can extract quantitative parameters, such as the order parameter (S) or rotational correlation time , which provide a direct, localized measure of fluidity at the specific depth of the probe within the bilayer.[7]

DSC: A Global View of Thermal Transitions

Differential Scanning Calorimetry (DSC) is a non-invasive thermoanalytical technique that measures the heat flow associated with thermal transitions in a material.[9][10] It requires no extrinsic probes.[11] When applied to lipid membranes (typically model systems like liposomes), DSC monitors the heat absorbed during the phase transition from a tightly packed gel state (Lβ) to a less-ordered liquid-crystalline state (Lα).[12][13]

This main phase transition is characterized by several key thermodynamic parameters:

• Transition Midpoint Temperature (Tm): The temperature at which 50% of the lipids are in the gel phase and 50% are in the liquid-crystalline phase.[14] A lower Tm generally implies higher fluidity.

• Enthalpy (ΔH): The total heat absorbed during the transition, reflecting the energy required to disrupt the ordered packing of the lipid acyl chains.[14][15]

• Peak Width (ΔT1/2): The width of the transition peak at half-height, which indicates the cooperativity of the transition. Broader peaks suggest lower cooperativity and a less uniform membrane environment.[14]

By observing how a drug or other molecule alters these parameters, we can infer its effect on the overall thermodynamic stability and fluidity of the membrane.[16]

Head-to-Head Comparison: Choosing the Right Tool

Neither technique is universally superior; they offer complementary information. The choice depends on the specific research question, the nature of the sample, and the desired level of detail.

Feature	10-DSA / EPR Spectroscopy	Differential Scanning Calorimetry (DSC)
Measurement Principle	Direct measurement of local molecular motion via an extrinsic spin probe.[6][7]	Indirect measurement of bulk thermodynamic properties (phase transitions) without probes.[14][17]
Information Provided	Local fluidity, molecular order, and dynamics at a specific depth in the bilayer.[7]	Global membrane stability, phase transition temperature (Tm), enthalpy (ΔH), and cooperativity.[14]
Sensitivity	Highly sensitive to subtle changes in local lipid packing and dynamics.[5]	Highly sensitive to changes in the overall thermotropic properties of the membrane.[18]
Sample Type	Can be used on model membranes (liposomes), isolated biological membranes, and even whole cells.[8][19]	Primarily used on model membranes (liposomes, vesicles) that exhibit a clear, cooperative phase transition.[12][18]
Key Advantage	Provides localized, depth-dependent information within the bilayer. Non-destructive analysis.[4]	Non-perturbing (no probe required), providing a global picture of membrane stability.[11][17]
Key Limitation	The extrinsic 10-DSA probe could potentially perturb the very membrane structure it is intended to measure.	Requires a distinct, measurable phase transition, which may not be present in complex biological membranes at physiological temperatures.[18]
Typical Application	Assessing how a drug alters fluidity in specific membrane regions (e.g., near the headgroups vs. the hydrophobic core).[20]	Characterizing the overall impact of a drug on the stability and phase behavior of a model lipid system.[16]

Experimental Workflows: From Concept to Data

A self-validating system is crucial for trustworthy results. This means incorporating appropriate controls and understanding the causality behind each step of the protocol.

Workflow Overview

The following diagram illustrates the parallel yet distinct workflows for analyzing membrane fluidity changes using 10-DSA/EPR and DSC.

Caption: Comparative experimental workflows for 10-DSA/EPR and DSC analysis.

Protocol 1: 10-DSA/EPR Measurement of Membrane Fluidity

This protocol describes the use of 10-DSA to probe the fluidity of Dimyristoylphosphatidylcholine (DMPC) liposomes.

Rationale: DMPC is chosen for its well-characterized phase transition below physiological temperatures, allowing for clear observation of fluidity changes. 10-DSA places the nitroxide probe deep within the acyl chain region, reporting on the hydrophobic core's dynamics.

Methodology:

• Liposome Preparation & Labeling:

  • Co-dissolve DMPC lipid and 10-DSA spin label (at a 100:1 molar ratio to minimize probe-probe interactions) in chloroform in a round-bottom flask. If testing a compound, co-dissolve it at the desired molar concentration.

  • Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with a suitable buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) by vortexing vigorously above the lipid's Tm (~24°C for DMPC). The final lipid concentration should be ~10-20 mg/mL.

• Sample Loading:

  • Transfer approximately 25-50 µL of the liposome suspension into a gas-permeable TPX capillary tube.

  • Seal one end of the capillary with clay sealant.

  • Centrifuge the capillary briefly to pellet the liposomes, ensuring a concentrated sample in the active measurement region of the EPR resonator.

• EPR Data Acquisition:

  • Place the capillary into the EPR spectrometer's resonator.

  • Set the temperature to the desired value (e.g., 30°C, above the Tm of DMPC).

  • Acquire the continuous-wave (CW) EPR spectrum. Typical X-band (~9.5 GHz) parameters are:

    • Center Field: ~3400 G

    • Sweep Width: 100 G

    • Microwave Power: 10 mW (non-saturating)

    • Modulation Frequency: 100 kHz

    • Modulation Amplitude: 1.0 G

• Data Analysis:

  • The resulting spectrum will show characteristic high-field and low-field peaks. Measure the separation between the outermost peaks (2A//) and the innermost peaks (2A⊥).

  • Calculate the order parameter (S) using the formula: S = (A// - A⊥) / (Azz - Axx), where Azz and Axx are the principal values of the hyperfine tensor for the nitroxide in a rigid crystal lattice. An increase in S indicates decreased motion and a more ordered, less fluid membrane.[7]

Protocol 2: DSC Analysis of Lipid Phase Transitions

This protocol details the characterization of the thermotropic behavior of Dipalmitoylphosphatidylcholine (DPPC) liposomes.

Rationale: DPPC is a common choice for DSC studies due to its sharp, highly cooperative main phase transition at 41.5°C, providing a clear and reproducible signal.[13] Changes to this signal upon drug incorporation are easily quantified.

Methodology:

• Liposome Preparation:

  • Prepare a thin lipid film of DPPC (with or without the test compound) as described in the EPR protocol.

  • Hydrate the film with buffer by vortexing at a temperature ~10-15°C above DPPC's Tm (e.g., 55°C) to form multilamellar vesicles (MLVs).[12][18]

  • For reproducible results, it is often best to create large unilamellar vesicles (LUVs) by extruding the MLV suspension through polycarbonate filters (e.g., 100 nm pore size) multiple times at a temperature above the Tm.[12]

• Sample Loading:

  • Accurately pipette a precise volume (e.g., 20-30 µL) of the liposome suspension into a DSC sample pan.

  • Pipette an identical volume of pure buffer into a reference pan.

  • Hermetically seal both pans to prevent evaporation during the scan.

• DSC Data Acquisition:

  • Place the sample and reference pans into the DSC calorimeter cell.

  • Equilibrate the system at a starting temperature well below the expected Tm (e.g., 20°C).

  • Program the instrument to heat at a constant rate (e.g., 1°C/minute) through the transition to a temperature well above the Tm (e.g., 60°C).

  • Perform at least two heating/cooling cycles to ensure the reversibility of the transition and to erase the sample's prior thermal history. Data from the second heating scan is typically used for analysis.[12][14]

• Data Analysis:

  • The output is a thermogram plotting heat flow versus temperature.

  • The instrument's software is used to subtract the buffer baseline and integrate the area under the transition peak.

  • From the analyzed peak, determine the Tm (peak maximum), the calorimetric enthalpy ΔH (peak area), and the peak width at half-height (ΔT1/2).[14]

Interpreting the Data: A Unified Model

The true power of these techniques emerges when they are used in concert. A drug might, for instance, broaden the DSC peak (decreasing cooperativity) while also increasing the EPR order parameter (decreasing local fluidity).

Case Study Logic: Impact of an Amphipathic Drug

Consider a hypothetical amphipathic drug candidate. We hypothesize it inserts into the lipid bilayer, disrupting lipid packing.

Caption: Logical flow for validating a drug's effect on membrane fluidity.

By thoughtfully applying these complementary techniques, researchers can build a comprehensive and robust understanding of how their compounds of interest modulate the critical parameter of membrane fluidity.

References

• Kleinschmidt, J.H. (2013). Differential Scanning Calorimetry of Protein–Lipid Interactions. In: Lipid-Protein Interactions: Methods and Protocols. Methods in Molecular Biology, vol 974. Humana Press. [Link]

• Abdullin, F., et al. (2020). Electron Paramagnetic Resonance as a Tool for Studying Membrane Proteins. MDPI. [Link]

• N.A. (n.d.). Using DSC to characterize thermotropic phase transitions in lipid bilayer membranes. Technology Networks. [Link]

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• Saavedra-Leos, M.Z., et al. (2019). Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. MDPI. [Link]

• Jain, D., et al. (2014). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Journal of Pharmacy and Bioallied Sciences. [Link]

• TA Instruments. (n.d.). Studying Liposomes in the Nano DSC. TA Instruments. [Link]

• Lewis, R.N.A.H., Mannock, D.A., & McElhaney, R.N. (2013). Differential Scanning Calorimetry in the Study of Lipid Phase Transitions in Model and Biological Membranes. ResearchGate. [Link]

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• Pignataro, L., et al. (2020). A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. PubMed. [Link]

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• N.A. (n.d.). The Unique Advantages of EPR Spectroscopy Over Other Techniques. Bruker. [Link]

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• Improved Pharma. (2023). Understanding solid lipid nanoparticles using DSC. Improved Pharma. [Link]

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A Researcher's Guide to 10-DSA Hyperfine Coupling Values: A Comparative Analysis in Model Lipid Membranes

For researchers in drug development and membrane biophysics, understanding the intricate dynamics of lipid bilayers is paramount. The spin-labeling technique, particularly using doxyl-stearic acid derivatives, offers a powerful lens into the microenvironment of these membranes. This guide provides a comparative analysis of the hyperfine coupling values of 10-doxyl-stearic acid (10-DSA), a spin label that probes the intermediate region of the lipid acyl chain, across different model membrane systems. By examining experimental data, we can elucidate how lipid composition and phase state influence the spectral parameters of 10-DSA, offering insights into membrane fluidity, order, and polarity.

The Significance of Hyperfine Coupling in Membrane Studies

Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), spectroscopy is the primary technique for studying spin-labeled molecules. The interaction between the magnetic moment of the unpaired electron in the doxyl group and the magnetic moment of the nitrogen nucleus gives rise to a phenomenon known as hyperfine splitting.[1] This splitting manifests as distinct peaks in the ESR spectrum, and the distance between these peaks is the hyperfine coupling constant.

The magnitude of the hyperfine coupling constant is highly sensitive to the local environment of the spin label.[2][3] In the context of lipid membranes, this means that the hyperfine coupling values of 10-DSA can provide critical information about the motional freedom and polarity of the environment at the 10th carbon position of the stearic acid chain.

Comparative Analysis of 10-DSA Hyperfine Coupling Values

The fluidity and order of a lipid bilayer are critically dependent on its composition and temperature. To illustrate this, we will compare the hyperfine coupling values of 10-DSA in two common model lipid systems: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) and 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC). DPPC, a saturated lipid, exhibits a distinct gel-to-liquid crystalline phase transition, while POPC, with its unsaturated acyl chain, remains in a fluid phase over a broader temperature range.[2][4] The presence of cholesterol is also a key modulator of membrane properties, inducing a "liquid-ordered" phase.[5][6]

Table 1: Expected Trends in 10-DSA Hyperfine Splitting (2Amax) in Different Lipid Bilayers

Lipid System	Phase	Expected 2Amax (Gauss)	Rationale
DPPC	Gel Phase (<41°C)	High	Acyl chains are tightly packed and ordered, restricting the motion of the 10-DSA probe.
DPPC	Liquid Crystalline Phase (>41°C)	Low	Increased thermal motion leads to more fluid and disordered acyl chains, allowing for greater motional freedom of the probe.
POPC	Liquid Disordered Phase	Intermediate to Low	The kink in the oleoyl chain prevents tight packing, resulting in a fluid environment.
DPPC + 30 mol% Cholesterol	Liquid Ordered Phase	Intermediate to High	Cholesterol orders the acyl chains of DPPC, reducing their motional freedom compared to the liquid crystalline phase, but the environment is more fluid than the gel phase.[5]
POPC + 30 mol% Cholesterol	Liquid Ordered Phase	Intermediate	Cholesterol increases the order of the fluid POPC bilayer.

Note: The exact values of 2Amax can vary depending on the specific experimental conditions, such as temperature, hydration level, and the precise method of data analysis.

Experimental Protocol for Determining 10-DSA Hyperfine Coupling Values

To obtain reliable and comparable data, a standardized experimental protocol is crucial. The following outlines a general procedure for preparing 10-DSA labeled liposomes and acquiring ESR spectra.

Part 1: Preparation of 10-DSA Labeled Liposomes

This protocol describes the thin-film hydration method, a common technique for preparing multilamellar vesicles (MLVs), which can be further processed to form unilamellar vesicles.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC)

• 10-doxyl-stearic acid (10-DSA)

• Cholesterol (if required)

• Chloroform

• Buffer (e.g., 10 mM Tris-HCl, 100 mM NaCl, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or extruder

Procedure:

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., DPPC or POPC) and 10-DSA (typically at a 1:100 to 1:200 probe-to-lipid molar ratio) in chloroform in a round-bottom flask. If including cholesterol, co-dissolve it at the desired molar percentage.

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Further dry the film under a stream of nitrogen gas and then under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired buffer by vortexing. The temperature of the buffer should be above the phase transition temperature of the lipid (e.g., >41°C for DPPC). This process results in the formation of multilamellar vesicles (MLVs).

• Vesicle Sizing (Optional but Recommended):

  • For a more homogeneous sample, the MLVs can be sonicated in a bath sonicator or extruded through polycarbonate membranes of a specific pore size (e.g., 100 nm) to produce unilamellar vesicles (LUVs or SUVs). Extrusion is generally preferred as it produces vesicles with a more uniform size distribution and is less likely to cause lipid degradation.

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• 6. Using spin-label electron paramagnetic resonance (EPR) to discriminate and characterize the cholesterol bilayer domain - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 10-Doxylstearic Acid

As researchers and scientists, our focus is often on the application of reagents like 10-Doxylstearic acid in advanced techniques such as Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2][3] However, the life cycle of these specialized chemicals extends beyond the experiment; their proper disposal is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 10-Doxylstearic acid, grounded in established safety principles and regulatory frameworks.

The First Directive: Hazard Identification & Risk Assessment

Before any handling or disposal, the most crucial step is to consult the specific Safety Data Sheet (SDS) provided by the manufacturer of your 10-Doxylstearic acid. Different suppliers may provide the compound in various physical states (e.g., solid powder, viscous liquid, or dissolved in a solvent), which fundamentally alters its hazard profile.[4][5] Data on related doxylstearic acid compounds show a range of potential hazards.

The causality here is direct: a misunderstanding of the specific hazards of the material in your possession can lead to improper PPE selection, incorrect segregation of waste, and potentially dangerous chemical reactions in a waste container.

Table 1: Potential Hazard Profile of Doxylstearic Acid Variants

Hazard Classification	Description	Potential GHS Statements	Source Examples
Skin & Eye Irritant	May cause skin irritation and serious eye irritation upon contact.	H315, H319	9,10-Dihydroxystearic acid[6]
Respiratory Irritant	Inhalation of dust or fumes may cause respiratory irritation.	H335	9,10-Dihydroxystearic acid[6]
Flammability	May be a combustible solid or, if in solution, a flammable liquid. Dusts from solid forms can form explosive mixtures with air.	H225 (Flammable Liquid)	12-Doxylstearic Acid[7], 16-Doxylstearic Acid[5]

| Hazardous Decomposition | Combustion may produce toxic gases, such as carbon oxides. | N/A | 9,10-Dihydroxystearic acid[6] |

Personal Protective Equipment (PPE): Your First Line of Defense

Based on the potential hazards, a standard level of PPE is required to prevent exposure during waste handling. The selection of PPE is not arbitrary; it is a direct countermeasure to the identified risks.

Table 2: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against splashes of solutions or contact with solid particles that can cause serious eye irritation.[4][6]
Hand Protection	Standard laboratory nitrile gloves.	Prevents skin contact, which can cause irritation.[6]
Body Protection	A standard lab coat.	Protects skin and personal clothing from contamination.

| Respiratory Protection | A NIOSH-certified respirator. | Required only if generating dust from a solid form or working with large quantities where aerosols may be produced.[5][6] |

Standard Operating Procedure for Disposal

The disposal of 10-Doxylstearic acid must be treated as a formal hazardous waste procedure. It should never be disposed of down the sanitary sewer or in the regular trash.[7][8] This protocol ensures compliance with the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[9][10]

Step 1: Waste Segregation & Container Selection

• Action: Designate a specific waste container for 10-Doxylstearic acid and other compatible organic spin labels. Do not mix with incompatible waste streams like acids, bases, or oxidizers.[11]

• Causality: Improper segregation can lead to dangerous chemical reactions. For instance, mixing with strong oxidizing agents is a known incompatibility for similar fatty acids.[6]

• Container: Use a chemically resistant container in good condition, such as an amber glass bottle or a high-density polyethylene (HDPE) container. The container must have a secure, leak-proof screw cap.[11]

Step 2: Waste Accumulation & Labeling

• Action: Affix a hazardous waste label to the container before adding the first drop of waste. The label must be filled out completely and legibly.

• Causality: Federal and local regulations require clear and immediate identification of hazardous waste to ensure safe handling by all personnel, from the researcher to the disposal technician.[9][12][13]

• Labeling Requirements: The label must, at a minimum, include:

  • The words "HAZARDOUS WASTE" .[11]

  • The full chemical name: "10-Doxylstearic Acid" (no formulas or abbreviations).

  • An accurate estimation of the concentration and the solvent (if any).

  • The date accumulation started.[12]

  • The name and location of the generating researcher/lab.

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Action: Store the sealed waste container in a designated SAA within the laboratory. This area should be at or near the point of generation and under the control of the lab personnel.[11] The container must be kept closed at all times except when adding waste.[11]

• Causality: Keeping the container closed prevents the release of vapors and protects the contents from contamination. Storing it in a designated SAA ensures it is managed correctly and inspected regularly as per EPA guidelines.

Step 4: Arranging for Final Disposal

• Action: Once the container is 90% full, or if your experiment is complete, submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) department.[8]

• Causality: EHS professionals are trained and equipped to handle the transportation and final disposal of hazardous waste in compliance with all EPA and Department of Transportation (DOT) regulations.[12][13]

Emergency Procedures: Spill & Exposure Management

Accidents can happen. A prepared response is a key element of a trustworthy safety system.

For a Small Spill:

• Alert personnel in the immediate area.

• Don appropriate PPE (at a minimum: lab coat, gloves, eye protection).

• If a solid: Avoid generating dust. Gently cover with an absorbent pad. Use dry cleanup procedures like sweeping or carefully wiping up the material.[5]

• If a liquid: Absorb the spill with an inert material such as vermiculite, sand, or a universal absorbent pad.[4]

• Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed bag or container. Label it as "Hazardous Waste - Spill Debris" with the chemical name.

• Arrange for disposal of the cleanup materials through EHS.

• Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

• Inhalation (of dust): Move the person to fresh air. If they feel unwell, seek medical attention.[6]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

Visualization of the Disposal Workflow

To ensure clarity, the decision-making process for handling 10-Doxylstearic acid waste is summarized in the following workflow diagram.

Figure 1: Decision workflow for the safe disposal of 10-Doxylstearic acid.

References

• Spin-Label Electron Paramagnetic Resonance Spectroscopy Reveals Effects of Wastewater Filter Membrane Coated with Titanium Dioxide Nanoparticles on Bovine Serum Albumin - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2026, from [Link]

• Spin Label Electron Paramagnetic Resonance Spectroscopy Reveals Effects of Wastewater Filter Membrane Coated with Titanium- Dioxide Nanoparticles on Bovine Serum Albumin. (2023, August 15). Preprints.org. Retrieved February 13, 2026, from [Link]

• Hazardous Waste Label Requirements — Comply With EPA/RCRA Regulations. (n.d.). Brady Corporation. Retrieved February 13, 2026, from [Link]

• Hazardous Waste Label Requirements | EPA & DOT Compliance. (2026, February 3). MLI Environmental. Retrieved February 13, 2026, from [Link]

• Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2026, from [Link]

• Environmental fate and microbial degradation of aminopolycarboxylic acids. (n.d.). PubMed. Retrieved February 13, 2026, from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Retrieved February 13, 2026, from [Link]

• EPA and DOT Hazardous Waste Labeling Requirements. (2021, July 21). Berg Compliance Solutions. Retrieved February 13, 2026, from [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). U.S. Environmental Protection Agency. Retrieved February 13, 2026, from [Link]

• Chemical Waste Management Reference Guide. (n.d.). The Ohio State University Environmental Health and Safety. Retrieved February 13, 2026, from [Link]

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A Researcher's Guide to Personal Protective Equipment (PPE) for Handling 10-Doxylstearic Acid

As a Senior Application Scientist, this guide provides essential, field-tested safety protocols for handling 10-Doxylstearic acid. Our focus extends beyond mere compliance, aiming to instill a deep understanding of why specific protective measures are critical. By explaining the causality behind each recommendation, we empower you to work safely and effectively, ensuring the integrity of your research and, most importantly, your personal safety.

Hazard Assessment: Understanding the Risks of 10-Doxylstearic Acid

10-Doxylstearic acid is a solid, often a powder, at room temperature. The primary risks associated with this and similar compounds stem from its physical form and potential for irritation.

• Dust Inhalation: The principal hazard when handling the solid form is the generation of fine dust. This dust can be irritating to the respiratory system.[1][2] In sufficient concentrations, fine dust dispersed in the air can also form an explosive mixture, a risk that increases with intense heating or ignition sources.[3][4][5]

• Eye Contact: Like many chemical powders, 10-Doxylstearic acid is expected to be an eye irritant.[2][6] An SDS for the related 12-Doxylstearic acid classifies it as a substance that causes serious eye irritation.[7] Direct contact can cause discomfort, redness, and potential damage.

• Skin Contact: Stearic acid and its derivatives are generally considered to be mild skin irritants upon prolonged or repeated contact.[1][6][8]

• Ingestion: While not a primary route of exposure in a laboratory setting, ingestion may cause gastrointestinal irritation.[2]

It is crucial to note that while the base compound, stearic acid, has a low acute toxicity profile, the doxyl spin label moiety's specific toxicological properties are not extensively documented.[2] Therefore, a cautious approach is warranted.

Core Protective Equipment: Your First Line of Defense

Based on the hazard assessment, a baseline of personal protective equipment is mandatory for any procedure involving 10-Doxylstearic acid.

Eye and Face Protection

The eyes are particularly vulnerable to chemical dust and splashes.

• What to Use: At a minimum, wear chemical safety goggles that provide a seal around the eyes. Standard safety glasses are insufficient as they do not protect from dust entering from the sides or top.[1][6] For procedures with a higher risk of splashing, such as when dissolving the compound in a solvent, a face shield should be worn in addition to safety goggles.[9][10]

• The Rationale: This level of protection is mandated by OSHA regulations (29 CFR 1910.133) and European Standard EN166 for handling chemical irritants.[1][5] The enclosed design of goggles prevents fine airborne particulates from contacting the sensitive mucous membranes of the eyes.

Skin and Body Protection

Preventing dermal exposure is a fundamental principle of laboratory safety.

• What to Use:

  • Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are suitable choices for incidental contact.[9] Always inspect gloves for tears or punctures before use.[11] Contaminated gloves must be removed before touching common surfaces like doorknobs or keyboards.[11]

  • Lab Coat: A knee-length lab coat, preferably made of a cotton blend, should be worn and kept fully fastened.[11] This protects your skin and personal clothing from contamination.

• The Rationale: The combination of gloves and a lab coat minimizes the risk of accidental skin contact.[1] Should a spill occur, a lab coat provides a removable barrier that can be quickly taken off to prevent the chemical from reaching your skin.

Respiratory Protection

Controlling airborne hazards at the source is always the preferred method.

• What to Use: A NIOSH-approved respirator is necessary when dust generation is unavoidable and engineering controls (like a fume hood or ventilated enclosure) are insufficient.[2][4] The specific type of respirator cartridge would depend on the solvent being used if handling a solution outside of a fume hood. For dust, a particulate respirator (e.g., N95 or better) is appropriate.

• The Rationale: The primary inhalation risk is from airborne powder. Engineering controls are the first line of defense. A respirator is your personal backup to prevent particles from entering the respiratory tract, which can cause irritation.[12]

PPE Selection Protocol: Matching Protection to the Task

The level of PPE required is not static; it must be adapted to the specific task and the associated risks.

Task/Operation	Eye/Face Protection	Skin/Body Protection	Respiratory Protection (if ventilation is inadequate)
Storage & Transport (Closed container)	Safety Glasses	Lab Coat	Not generally required
Weighing Solid Powder	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Required if not in a fume hood/ventilated enclosure
Preparing Solutions (in a fume hood)	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Not required
Handling Solutions (outside a fume hood)	Chemical Safety Goggles & Face Shield	Nitrile Gloves, Lab Coat	Recommended based on solvent volatility and concentration
Cleaning Spills	Chemical Safety Goggles & Face Shield	Chemical-Resistant Gloves, Lab Coat, Apron	Required for large spills of dry powder[3]

Decision Workflow for PPE Selection

The following diagram illustrates the logical process for selecting the appropriate PPE based on the state of the chemical and the work environment.

PPE selection workflow for 10-Doxylstearic acid.

Operational Protocols: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence (Putting On)

• Lab Coat: Put on your lab coat and fasten all buttons.

• Respirator (if needed): Perform a seal check according to the manufacturer's instructions.

• Eye and Face Protection: Put on your safety goggles and/or face shield.

• Gloves: Don gloves last, pulling the cuffs over the sleeves of your lab coat.

Doffing Sequence (Taking Off)

This process is designed to contain contaminants.

• Gloves: Remove gloves first, using a glove-to-glove technique (peeling one off with the other) to avoid touching the outside with your bare hands.

• Lab Coat: Unfasten the lab coat and remove it by rolling it inside-out.

• Eye and Face Protection: Remove goggles or face shield by handling the strap, not the front.

• Respirator (if used): Remove last.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water. [1][6]

Spill and Disposal Plans

Proper containment and disposal are the final steps in safe handling.

• Spills: For a small dry spill, avoid generating dust. Use a scoop or a vacuum with a HEPA filter to clean the area.[8] For a liquid spill, absorb with an inert material. Always wear your full recommended PPE, including respiratory protection, when cleaning spills.[3]

• Disposal: All waste, including contaminated PPE and cleaning materials, must be disposed of according to local, state, and federal regulations.[3] Do not mix with other waste streams unless explicitly permitted.

By adhering to these evidence-based protocols, you build a framework of safety that protects you, your colleagues, and the integrity of your scientific work.

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• Making Cosmetics. (2022). Stearic Acid - Safety Data Sheet. Retrieved from [Link]

• Acros Organics. (n.d.). Material Safety Data Sheet - Stearic Acid, Sodium Salt. Retrieved from [Link]

• Occupational Safety and Health Administration. (2024). STEARIC ACID. Retrieved from [Link]

• Pesticide Environmental Stewardship. (n.d.). The Label and Personal Protective Equipment. Retrieved from [Link]

• Innovating Science. (2015). Stearic Acid, Lab Grade - Safety Data Sheet. Retrieved from [Link]

• HSI. (n.d.). Personal Protection Equipment (PPE) for Oil and Gas Personnel. Retrieved from [Link]

• Clarion Safety Systems. (n.d.). PPE Labels. Retrieved from [Link]

• The Ohio State University Department of Chemistry and Biochemistry. (n.d.). Personal Protective Equipment. Retrieved from [Link]

• BHS, Inc. (n.d.). Personal Protective Kit (PPE Kit). Retrieved from [Link]

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